The following technical guide provides an in-depth assessment of the 5-Keto-O-tert-butyl Fluvastatin impurity, structured for researchers and process chemists in pharmaceutical development. Content Type: Technical Whitep...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide provides an in-depth assessment of the 5-Keto-O-tert-butyl Fluvastatin impurity, structured for researchers and process chemists in pharmaceutical development.
In the synthesis and stability profiling of Fluvastatin Sodium, the 5-Keto-O-tert-butyl Fluvastatin impurity represents a critical "related substance" that requires rigorous control.[1][2] Unlike standard process intermediates, this compound often arises via the oxidative degradation of the allylic hydroxyl group at the C5 position of the Fluvastatin tert-butyl ester precursor.[2] Its presence indicates potential lapses in inert atmosphere control or excessive thermal stress during the late-stage synthesis.[2]
This guide details the chemical identity, formation mechanism, and analytical control strategies for this specific impurity, grounded in senior-level application science.
Chemical Identity & Specifications
The precise identification of this impurity is paramount for regulatory filing (DMF/ASMF).[2] It is distinct from the "3-keto" intermediate often used in the Wittig-Horner or Aldol condensation steps of statin synthesis.[2]
Technical Note: The CAS 194935-02-9 specifically refers to the 5-oxo (5-keto) variant.[1][2] Do not confuse this with the 3-oxo (3-keto) isomer (CAS 375846-25-6), which is a biosynthetic precursor.[2] The 5-keto form is thermodynamically favored under oxidative stress due to the extended conjugation with the indole alkene.[2]
Mechanistic Origin: The Allylic Oxidation Pathway
As a Senior Application Scientist, it is critical to understand why this impurity forms. The Fluvastatin side chain contains a 3,5-diol moiety.[2][3][4][5][6][7] The hydroxyl group at position 5 is allylic to the C6-C7 double bond.[2]
The Causality of Formation[2]
Allylic Activation: The C6-C7 double bond activates the C5-H bond, lowering the bond dissociation energy (BDE).[2]
Oxidative Attack: In the presence of trace oxygen, radical initiators, or metal ions (e.g., residual Pd or Cu from cross-coupling steps), the C5-OH is oxidized to a ketone.[2]
Conjugation Stabilization: The resulting 5-keto group forms a conjugated enone system with the indole-vinyl moiety.[2] This extended conjugation makes the 5-keto impurity highly UV-active and stable once formed.[2]
Pathway Visualization
The following diagram illustrates the oxidative divergence from the main synthetic pathway.[2]
Figure 1: Mechanistic pathway showing the divergence of the 5-Keto impurity via allylic oxidation of the diol precursor.[2]
Analytical Strategy & Detection
Detecting the 5-Keto impurity requires specific HPLC conditions because its polarity differs significantly from the parent diol ester due to the loss of a hydrogen bond donor and the gain of a conjugated carbonyl.[2]
Key Analytical Characteristics
UV Absorbance: The 5-Keto impurity exhibits a bathochromic shift (red shift) compared to Fluvastatin due to the extended conjugation (Indole + Alkene + Ketone).[2] While Fluvastatin maxes near 305 nm, the 5-Keto form may show enhanced absorbance in the 320-340 nm region.[2]
Retention Time (RT): In Reverse Phase (RP-HPLC) on a C18 column, the 5-Keto impurity is generally less polar than the parent diol ester (loss of -OH) and will elute after the main ester peak but likely before non-polar dimers.[2]
Impurity: [M+H]⁺ = 466.2 (approx, -2 Da due to oxidation).[2]
Recommended Protocol: Self-Validating HPLC Method
To ensure data integrity, use a "System Suitability" approach where the resolution (Rs) between the 5-Keto impurity and the anti-isomer of Fluvastatin ester is monitored.[2]
Column: C18, 150 x 4.6 mm, 3.5 µm (e.g., Zorbax Eclipse Plus or equivalent).[2]
Detection: UV at 305 nm (primary) and 330 nm (confirmatory for enone).[2]
Workflow Diagram
Figure 2: Analytical workflow for the isolation and quantification of the 5-Keto impurity.
Remediation & Control Strategy
As a process scientist, detection is only half the battle. Prevention is the goal.
Inert Atmosphere: The oxidation of the allylic hydroxyl is oxygen-dependent.[2] Ensure strict Nitrogen or Argon blanketing during the synthesis and storage of the tert-butyl ester intermediate.[2]
Temperature Control: Avoid prolonged heating of the diol ester >40°C, especially in solution. The activation energy for allylic oxidation is accessible at moderate temperatures.[2]
Reagent Quality: Trace transition metals (Fe, Cu) can catalyze this oxidation.[2] Use chelating agents (e.g., EDTA) during workup if metal catalysis was used in prior steps.[2]
Storage: Store the reference standard and the intermediate at -20°C. The tert-butyl ester is less stable than the final Sodium salt.[2]
References
Veeprho Laboratories. (n.d.).[2] 5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9.[1][2] Retrieved from [Link][1][2]
PubChem. (2024).[2][8][9] Fluvastatin Impurity Profiling and Structures. National Library of Medicine.[2] Retrieved from [Link][2]
GenPrice UK. (n.d.). 5-Keto-O-tert-butyl Fluvastatin Product Details. Retrieved from [Link][2]
Navigating the Synthesis and Characterization of Fluvastatin Tert-Butyl Ester Derivatives: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Fluvastatin, a fully synthetic HMG-CoA reductase inhibitor, is a cornerstone in the management of hypercholesterolemia.[1] To enhance its pharmacok...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Fluvastatin, a fully synthetic HMG-CoA reductase inhibitor, is a cornerstone in the management of hypercholesterolemia.[1] To enhance its pharmacokinetic properties and explore novel delivery strategies, the synthesis of its derivatives, such as the tert-butyl ester, is of significant interest in pharmaceutical research. This technical guide provides a comprehensive overview of the molecular properties, synthesis, and characterization of Fluvastatin tert-butyl ester. Authored from the perspective of a Senior Application Scientist, this document delves into the causal relationships behind experimental choices, ensuring a blend of theoretical knowledge and practical insight.
Introduction: The Rationale for Fluvastatin Esterification
Fluvastatin therapy, like that of other statins, is aimed at lowering cholesterol levels and reducing the risk of cardiovascular events.[2][3] The active form of the drug is the carboxylic acid. The esterification of this carboxylic acid functional group to form a prodrug, such as a tert-butyl ester, is a strategic approach to modulate the physicochemical properties of the parent drug.[4] Ester prodrugs can exhibit improved lipophilicity, which may enhance membrane permeability and alter absorption and distribution profiles.[4] The tert-butyl ester, in particular, can be designed to be hydrolyzed in vivo by esterases to release the active fluvastatin acid.[5] This temporary masking of the polar carboxylic acid group can be a valuable tool in optimizing drug delivery and formulation.
Physicochemical Properties: Molecular Weight and Formula
A precise understanding of the molecular characteristics of Fluvastatin and its tert-butyl ester derivative is fundamental for all subsequent experimental work, from reaction stoichiometry to analytical quantification.
Compound
Chemical Formula
Molecular Weight ( g/mol )
Fluvastatin
C24H26FNO4
411.5
Fluvastatin Tert-Butyl Ester
C28H34FNO4
467.57
Data sourced from PubChem and other chemical suppliers.[6][7]
Synthesis of Fluvastatin Tert-Butyl Ester: A Step-by-Step Protocol
The synthesis of Fluvastatin tert-butyl ester typically involves the reaction of a suitable fluvastatin precursor with a tert-butylating agent. An improved manufacturing process involves a condensation reaction followed by a reduction.[8] The following protocol is a synthesized representation of methodologies described in the scientific and patent literature.[1][2][8]
Experimental Workflow: Synthesis
Caption: Synthesis workflow for Fluvastatin Tert-Butyl Ester.
Methodology
Dianion Formation:
In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a thermometer, add anhydrous tetrahydrofuran (THF).
Cool the flask to 0°C in an ice bath.
Carefully add sodium hydride (60% dispersion in mineral oil) to the THF.
Slowly add tert-butyl acetoacetate dropwise to the suspension while maintaining the temperature at 0°C.
After stirring for 30 minutes, cool the mixture to -78°C using a dry ice/acetone bath.
Add n-butyllithium (in hexanes) dropwise, ensuring the temperature does not rise above -70°C. Stir for 1 hour to ensure complete formation of the dianion.
Condensation Reaction:
In a separate flask, dissolve E-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-2-propenal in anhydrous THF.
Slowly add the solution of the propenal to the pre-formed dianion solution at -78°C.
Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.
Reduction and Work-up:
Upon completion of the condensation, add a solution of sodium borohydride in ethanol to the reaction mixture at -78°C to reduce the newly formed ketone.
Allow the reaction to proceed for several hours, monitoring by TLC.
Once the reduction is complete, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
Allow the mixture to warm to room temperature.
Perform an aqueous workup by adding water and extracting the product with a suitable organic solvent, such as ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification:
The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Fluvastatin tert-butyl ester.
Characterization of Fluvastatin Tert-Butyl Ester: Analytical Techniques
Comprehensive characterization is imperative to confirm the identity, purity, and stability of the synthesized Fluvastatin tert-butyl ester.
Logical Flow of Characterization
Caption: Logical workflow for the characterization of Fluvastatin Tert-Butyl Ester.
High-Performance Liquid Chromatography (HPLC)
HPLC is a crucial technique for assessing the purity of the synthesized compound and for quantitative analysis.
Column: A C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size) is suitable.[9][10]
Mobile Phase: A gradient elution is often employed. A typical mobile phase could consist of a mixture of acetonitrile and water with 0.1% orthophosphoric acid or ammonium acetate buffer.[10] The gradient can be optimized to achieve good separation of the product from any starting materials or byproducts.
Flow Rate: A flow rate of 1.0 mL/min is a common starting point.[9]
Detection: UV detection at a wavelength of around 240 nm or 305 nm is appropriate for the chromophore present in the fluvastatin molecule.[9][10]
Injection Volume: 10-20 µL.
Data Analysis: The purity of the sample is determined by the peak area percentage of the main component.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of the synthesized ester. Both ¹H and ¹³C NMR should be performed.
Sample Preparation: Dissolve a few milligrams of the purified product in a deuterated solvent such as deuterochloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).
¹H NMR: The proton NMR spectrum will confirm the presence of the tert-butyl group (a singlet integrating to 9 protons, typically in the range of 1.4-1.5 ppm), as well as the characteristic protons of the fluvastatin backbone.
¹³C NMR: The carbon NMR spectrum will show a signal for the quaternary carbon of the tert-butyl group and the carbonyl carbon of the ester, confirming the esterification.
Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the Fluvastatin tert-butyl ester.
Ionization Technique: Electrospray ionization (ESI) is a suitable soft ionization technique that will likely produce the protonated molecular ion [M+H]⁺.
Analysis: The mass spectrum should show a prominent peak corresponding to the calculated molecular weight of the Fluvastatin tert-butyl ester (467.57 g/mol ). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
Conclusion
This technical guide provides a foundational framework for the synthesis and characterization of Fluvastatin tert-butyl ester derivatives. The provided protocols and analytical methods are based on established principles and literature precedents, offering a solid starting point for researchers in drug development. Adherence to rigorous experimental technique and thorough analytical characterization are paramount to ensure the quality and integrity of the synthesized compounds for further investigation.
References
An efficient industrial process for the preparation of fluvastatin sodium. (n.d.). Retrieved from [Link]
Process for the preparation of Fluvastatin Sodium salt. (n.d.). Google Patents.
Fluvastatin (Lescol): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. (n.d.). WebMD. Retrieved from [Link]
An Improved Manufacturing Process for Fluvastatin. (2006). Organic Process Research & Development, 11(1), 13–16. [Link]
Fluvastatin - Wikipedia. (n.d.). Retrieved from [Link]
Fluvastatin. (n.d.). PubChem. Retrieved from [Link]
Quantitative determination of fluvastatin in human plasma by gas chromatography/negative ion chemical ionization mass spectrometry using [18O2]-fluvastatin as an internal standard. (2002). Journal of Chromatography B, 769(1), 147-154. [Link]
The usage of micellar extraction for analysis of fluvastatin in water and wastewater samples. (2015). Journal of Pharmaceutical and Biomedical Analysis, 102, 316-322. [Link]
HPLC Analysis of Fluvastatin. (n.d.). Scribd. Retrieved from [Link]
Fluvastatin t-butyl ester, (-)-. (n.d.). PubChem. Retrieved from [Link]
A novel HPLC method developed and validated for the detection and quantification of atorvastatin, fluvastatin, pitavastatin and pravastatin during transdermal delivery studies. (2020). Pharmazie, 75(5), 164-166. [Link]
New HPLC method for determination of fluvastatin anti-hyperlipidemic drug in bulk and pharmaceutical dosage using simvastatin as internal standard. (2023). Drug Analytical Research, 7(1), 21-26. [Link]
Potentially new isobaric metabolite of fluvastatin observed by LC-MS/MS during incurred sample analysis. (2011). Bioanalysis, 3(16), 1827-1835. [Link]
Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. (2024). Scientific Research Publishing. [Link]
Chiral evaluation of fluvastatin in human plasma by high-performance liquid chromatography electrospray mass spectrometry. (2006). Journal of Chromatography B, 832(1), 143-147. [Link]
New HPLC method for determination of fluvastatin anti-hyperlipidemic drug in bulk and pharmaceutical dosage using simvastatin as internal standard. (2023). ResearchGate. [Link]
Quantitative determination of fluvastatin in human plasma by gas chromatography/negative ion chemical ionization mass spectrometry using [O-18(2)]-fluvastatin as an internal standard. (2002). ResearchGate. [Link]
FLUVASTATIN T-BUTYL ESTER, (+)-. (n.d.). Inxight Drugs. Retrieved from [Link]
1H NMR spectra of a fluvastatin and b fluvastatin + DPC micelles in D2O... (n.d.). ResearchGate. Retrieved from [Link]
Ester Bonds in Prodrugs. (n.d.). ResearchGate. Retrieved from [Link]
A Technical Guide to the Strategic Role of 5-Keto-O-tert-butyl Fluvastatin in Statin Synthesis
Abstract Statins are a class of lipid-lowering medications that have revolutionized the treatment of hypercholesterolemia by inhibiting the HMG-CoA reductase enzyme.[1][2] Fluvastatin, a fully synthetic statin, is distin...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Statins are a class of lipid-lowering medications that have revolutionized the treatment of hypercholesterolemia by inhibiting the HMG-CoA reductase enzyme.[1][2] Fluvastatin, a fully synthetic statin, is distinguished by its indole core. Its synthesis presents a significant stereochemical challenge: the precise construction of the (3R,5S)-dihydroxyheptenoic acid side chain, which is critical for its biological activity. This technical guide provides an in-depth analysis of the pivotal role of the intermediate, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-6-heptenoic acid-1,1-dimethylethylester , commonly referred to as 5-Keto-O-tert-butyl Fluvastatin. We will explore the strategic rationale behind its design, its formation through a crucial aldol condensation, and its stereoselective transformation into the final active pharmaceutical ingredient (API). This document is intended for researchers, chemists, and professionals in drug development and process chemistry.
Introduction: The Stereochemical Hurdle in Statin Synthesis
The therapeutic efficacy of statins is intrinsically linked to the specific stereochemistry of their side chain, which mimics the natural substrate of the HMG-CoA reductase enzyme.[1] The key structural motif is a syn-1,3-diol. The industrial synthesis of Fluvastatin, therefore, requires a robust and scalable strategy to install these two chiral centers with high diastereoselectivity.
A common and effective industrial approach involves the creation of a precursor molecule where one of the hydroxyl groups exists as a ketone. This sets the stage for a subsequent stereoselective reduction. 5-Keto-O-tert-butyl Fluvastatin is this precisely engineered precursor. Its structure is designed to address two fundamental challenges simultaneously:
Protecting the Carboxylic Acid: The tert-butyl ester group serves as a robust protecting group, preventing the carboxyl moiety from undergoing unwanted reactions during the ketone reduction.[3]
Enabling Stereoselective Reduction: The existing hydroxyl group at the C3 position acts as a stereochemical director for the reduction of the C5 ketone, allowing for the formation of the required syn-diol configuration.
This guide will dissect the synthesis and transformation of this key intermediate, highlighting the chemical principles that make it central to the efficient manufacturing of Fluvastatin.
The Overall Synthetic Pathway
The synthesis of Fluvastatin via the 5-Keto-O-tert-butyl intermediate is a convergent process. The core indole aldehyde is first prepared and then coupled with a protected side-chain fragment in an aldol reaction. This is followed by a diastereoselective reduction and final deprotection to yield the API.
Figure 1: Overall synthetic workflow for Fluvastatin via the 5-Keto-O-tert-butyl intermediate.
Formation of the Key Intermediate: Aldol Condensation
The carbon skeleton of the Fluvastatin side chain is constructed via an aldol-type condensation. This reaction joins the indole core with the acetoacetate unit, establishing the β-hydroxy keto-ester functionality.
Causality and Experimental Choices
The reaction involves the dianion of tert-butyl acetoacetate, which is a powerful nucleophile.[4][5] Using a dianion is critical because it ensures that the more acidic methylene protons (between the two carbonyls) are removed first, allowing the less acidic terminal methyl group to be deprotonated to form the reactive nucleophile. This regioselectivity is essential for the desired bond formation. The reaction is typically performed at low to ambient temperatures in an aprotic solvent like tetrahydrofuran (THF) to maintain the stability of the organometallic reagents.
Experimental Protocol: Synthesis of 5-Keto-O-tert-butyl Fluvastatin
The following protocol is adapted from an improved manufacturing process developed by Novartis.[4]
Step 1: Preparation of the Dianion
To a solution of tert-butyl acetoacetate in dry THF, add one equivalent of sodium hydride (NaH) at 0 °C.
Stir the mixture until hydrogen evolution ceases, indicating the formation of the mono-anion.
Cool the suspension to -5 °C and add one equivalent of n-butyllithium (n-BuLi) dropwise to form the dianion.
Step 2: Condensation Reaction
Prepare a solution of E-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-2-propenal (4 ) in dry THF.
Add this aldehyde solution to the pre-formed dianion solution at room temperature.
After the reaction is complete (monitored by TLC or HPLC), quench the reaction carefully with an aqueous solution.
Step 3: Work-up and Isolation
Perform a standard aqueous work-up with solvent extraction.
The intermediate, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-5-hydroxy-3-oxo-6-heptenoic acid-1,1-dimethylethylester (3 ), can be isolated and purified by crystallization from a solvent mixture such as 2-propanol and heptane.[4]
In some optimized "one-pot" industrial processes, this intermediate is not isolated but is carried directly into the subsequent reduction step.[5][6]
The Keystone Transformation: Stereoselective Ketone Reduction
The conversion of the C5-ketone in the intermediate to a hydroxyl group with the correct stereochemistry is the most critical step in the entire synthesis. The desired product is the syn-1,3-diol, which requires the hydride to be delivered from a specific face of the carbonyl.
The Narasaka-Prasad Reduction: A Chelation-Controlled Approach
To achieve high diastereoselectivity, a chelation-controlled reduction, specifically the Narasaka-Prasad reduction, is employed.[7] This method utilizes a Lewis-acidic boron reagent, such as diethylmethoxyborane (Et₂BOMe), to pre-organize the substrate into a rigid conformation before the introduction of the hydride source (NaBH₄).
Mechanism of Stereodirection:
Chelation: The boron atom of Et₂BOMe coordinates with both the C3-hydroxyl oxygen and the C5-keto oxygen.
Conformational Lock: This coordination forms a stable, six-membered cyclic intermediate. This structure locks the side chain's conformation, effectively shielding one face of the ketone.
Directed Hydride Attack: With one face sterically encumbered by the chelate structure, the sodium borohydride is forced to deliver the hydride ion to the opposite, more accessible face of the carbonyl. This directed attack results in the formation of the desired syn-diol with high selectivity.
Figure 2: Logical workflow of the Narasaka-Prasad chelation-controlled reduction to achieve the syn-diol.
Comparative Reduction Data
The choice of reducing agent and conditions is paramount for achieving the high purity required for pharmaceutical use.
The following protocol is based on the highly selective industrial process.[4]
Charge a reactor with sodium borohydride in dry THF and cool to -78 °C.
Add a solution of diethylmethoxyborane in THF dropwise to the suspension at -78 °C.
Prepare a solution of the 5-Keto-O-tert-butyl Fluvastatin intermediate (3 ) in a mixture of THF and methanol.
Add this solution to the borane/borohydride mixture over several hours, maintaining the temperature at -78 °C.
Stir the reaction at -78 °C for an additional hour after the addition is complete.
Perform a careful work-up to quench the reaction and hydrolyze the boronate ester.
The product, tert-butyl Fluvastatin (2 ), can be isolated by extraction and crystallization.
The Final Step: Deprotection to Fluvastatin Sodium
The final stage of the synthesis is the removal of the tert-butyl protecting group to unmask the carboxylic acid. This is typically achieved through saponification—hydrolysis of the ester under basic conditions.
Protocol: Saponification
Dissolve the protected diol (tert-butyl Fluvastatin) in a suitable solvent like ethanol or methanol.
Add one equivalent of aqueous sodium hydroxide (NaOH).
Stir the reaction at room temperature until the hydrolysis is complete.
The final product, Fluvastatin Sodium, can then be isolated, often by crystallization, after solvent removal or adjustment.
The use of the tert-butyl ester is advantageous for selectivity but can present challenges in removing the byproduct, tert-butanol, during downstream processing.[8][9]
Conclusion
5-Keto-O-tert-butyl Fluvastatin is not merely an intermediate; it is a strategically designed molecule that is fundamental to the successful and efficient synthesis of Fluvastatin. Its dual role is critical: the tert-butyl ester acts as an effective protecting group for the carboxyl functionality, while the β-hydroxy ketone structure is the perfect substrate for a highly diastereoselective, chelation-controlled reduction. This pathway allows for the precise installation of the vital syn-1,3-diol side chain, ensuring the correct stereochemistry required for potent HMG-CoA reductase inhibition. Understanding the causality behind the formation and transformation of this intermediate provides a clear blueprint for the logical and efficient chemical synthesis of modern pharmaceuticals.
References
Zacharia, J. T., Tanaka, T., & Hayashi, M. (2010). Facile and Highly Enantioselective Synthesis of (+)- and (−)-Fluvastatin and Their Analogues. The Journal of Organic Chemistry, 75(21), 7514–7518. [Link]
Fünfschilling, P. C., et al. (2007). An Improved Manufacturing Process for Fluvastatin. Organic Process Research & Development, 11(1), 89-94. [Link]
ResearchGate. (2025). An Improved Manufacturing Process for Fluvastatin | Request PDF. [Link]
MDPI. (2020). The Role of Structure and Biophysical Properties in the Pleiotropic Effects of Statins. International Journal of Molecular Sciences, 21(22), 8745. [Link]
Taylor & Francis Online. (n.d.). Fluvastatin – Knowledge and References. [Link]
Physicochemical Profiling and Solubility Dynamics of 5-Keto-O-tert-butyl Fluvastatin: A Technical Monograph
Executive Summary In the rigorous landscape of pharmaceutical drug substance control, the identification, characterization, and control of synthetic impurities are paramount. 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-0...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the rigorous landscape of pharmaceutical drug substance control, the identification, characterization, and control of synthetic impurities are paramount. 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) is a structurally defined related substance and a critical intermediate degradation product encountered during the synthesis of the HMG-CoA reductase inhibitor, Fluvastatin[1].
This whitepaper provides an in-depth technical analysis of the physicochemical properties, solubility dynamics, and analytical methodologies required to manage this specific impurity. Designed for analytical chemists and process engineers, this guide bridges the gap between raw structural data and field-proven analytical strategies.
The parent drug, fluvastatin, is a fully synthetic statin characterized by a fluorophenyl-substituted indole core and a 3,5-dihydroxyhept-6-enoic acid side chain[2]. During manufacturing, the carboxylic acid is often protected as a tert-butyl ester.
Mechanistic Structural Insight:
The formation of 5-Keto-O-tert-butyl Fluvastatin occurs via the oxidation of the C5 hydroxyl group on the heptenoate chain. Because this hydroxyl group is allylic to the C6=C7 double bond, it is highly susceptible to oxidative stress. The conversion of the C5 alcohol to a ketone creates an
-unsaturated carbonyl system that is fully conjugated with the indole core.
This extended
-conjugation fundamentally alters the molecule's electronic properties, causing a significant bathochromic shift in its UV absorption profile. While standard fluvastatin is typically monitored at 234 nm or 305 nm, the conjugated 5-keto derivative exhibits a distinct absorbance maximum () near 365 nm[3].
Understanding the causality behind the formation of 5-Keto-O-tert-butyl Fluvastatin is critical for implementing upstream process controls. The impurity is primarily generated via oxidative modification of the parent tert-butyl ester intermediate[1]. If left uncontrolled, subsequent hydrolytic cleavage of the ester under acidic or basic conditions will yield 5-Keto Fluvastatin (EP Impurity D) , which can directly contaminate the final Active Pharmaceutical Ingredient (API)[4].
Fig 1: Oxidative formation and hydrolytic degradation pathway of 5-Keto-O-tert-butyl Fluvastatin.
Solubility Dynamics & Solvent Interactions
The solubility profile of 5-Keto-O-tert-butyl Fluvastatin diverges drastically from Fluvastatin Sodium. The introduction of the bulky tert-butyl group masks the ionizable carboxylic acid, eliminating the molecule's ability to form ion-dipole interactions with water. Furthermore, the oxidation of the C5 hydroxyl to a ketone removes a critical hydrogen-bond donor.
Causality of Insolubility: The massive hydrophobic bulk of the ester increases the entropic penalty of aqueous solvation, rendering the compound virtually insoluble in water, while exhibiting high solubility in aprotic organic solvents.
To ensure data integrity, analytical protocols must be self-validating. Below are the field-proven methodologies for solubility determination and chromatographic profiling.
Standard solubility tests often fail to account for solvent-induced polymorphic transformations. This protocol integrates solid-state verification to ensure the measured solubility reflects the original crystalline lattice.
Preparation: Weigh an excess amount (~50 mg) of 5-Keto-O-tert-butyl Fluvastatin reference standard into a 5 mL amber glass vial.
Solvent Addition: Add 1.0 mL of the target solvent. Seal with a PTFE-lined cap.
Isothermal Equilibration: Place the vial in a thermostatic shaker bath at 25.0 ± 0.1°C. Agitate at 150 rpm for 48 hours to ensure thermodynamic equilibrium.
Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes at 25°C to separate the undissolved solid from the supernatant.
Supernatant Analysis: Dilute an aliquot of the clear supernatant with mobile phase and quantify via HPLC-UV at 365 nm.
Solid-State Verification (Critical Step): Recover the residual solid phase, dry under gentle nitrogen flow, and analyze via X-Ray Powder Diffraction (XRPD). Rationale: If the XRPD pattern deviates from the starting material, the solubility value represents a solvate or pseudopolymorph, not the pure impurity.
Due to the altered polarity of the tert-butyl ester compared to the parent API[1], reverse-phase chromatography must be optimized.
Column Selection: Use a high-carbon load C18 column (e.g., 4.6 mm × 150 mm, 3 µm) to retain the highly lipophilic ester.
Mobile Phase: Utilize a gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B). The high LogP requires a steep gradient reaching 90% B to ensure elution.
Detection Parameters:
UV: Set the detector to 365 nm to selectively target the conjugated
-unsaturated ketone system[3], minimizing interference from non-oxidized intermediates.
MS/MS: Operate in positive electrospray ionization (ESI+) mode. Monitor for the protonated precursor ion
.
Implications for Drug Substance Control
The detection of 5-Keto-O-tert-butyl Fluvastatin serves as a direct biomarker for oxidative stress during the intermediate stages of API manufacturing. To comply with ICH Q3A(R2) guidelines, process chemists must implement strict inert atmosphere (nitrogen/argon blanketing) and temperature controls during the esterification and subsequent handling steps. By mapping the formation pathways and understanding the solubility constraints, analytical teams can develop robust control strategies to ensure the ultimate purity and safety of the Fluvastatin drug substance.
References
Title: 5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9
Source: Veeprho
URL
Identification and Control of Fluvastatin Synthetic Intermediates and Impurities: A Process-Oriented Approach
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Fluvastatin, a fully synthetic HMG-CoA reductase inhibitor, is a cornerstone in the management of hypercholesterolemia....
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Fluvastatin, a fully synthetic HMG-CoA reductase inhibitor, is a cornerstone in the management of hypercholesterolemia.[1] The efficacy and safety of this pharmaceutical agent are intrinsically linked to the purity of the active pharmaceutical ingredient (API). A profound understanding of the synthetic pathway is paramount, not only for efficient manufacturing but also for identifying and controlling potential process-related impurities and degradation products. This guide provides a process-oriented framework for the identification, characterization, and control of Fluvastatin's synthetic intermediates and impurities. We will delve into the common synthetic routes, elucidate the formation of critical impurities, and present robust analytical methodologies essential for ensuring compliance with stringent regulatory standards.
The Importance of Impurity Profiling in Fluvastatin
The control of impurities in APIs is a critical issue for the pharmaceutical industry, directly impacting the safety and efficacy of the final drug product.[2] Regulatory bodies, under the framework of the International Council for Harmonisation (ICH), have established comprehensive guidelines (specifically ICH Q3A for new drug substances and Q3B for new drug products) that mandate the reporting, identification, and toxicological qualification of impurities.[3][4][5][6] For Fluvastatin, this necessitates a dual focus: monitoring the fidelity of the synthetic process through the analysis of key intermediates and characterizing all potential impurities, whether they arise from starting materials, by-products of side reactions, or degradation of the drug substance itself.
Overview of Fluvastatin Synthesis and Key Intermediates
The synthesis of Fluvastatin is a multi-step process that can be broadly divided into the construction of the functionalized indole core followed by the stereoselective formation of the dihydroxyheptenoic acid side chain. A common industrial approach involves an aldol-type condensation reaction.[7]
A pivotal intermediate in many synthetic strategies is the aldehyde, (E)-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-2-propenal .[7] This intermediate serves as the electrophilic component that reacts with a nucleophile, such as the dianion of an acetoacetate ester, to build the characteristic side chain.[7] The subsequent reduction of the keto group is a critical step that establishes the two stereocenters in the side chain.
The diagram below illustrates a generalized synthetic pathway, highlighting the convergence of the indole core and the side-chain precursor.
Caption: Generalized synthetic pathway for Fluvastatin.
Monitoring the purity of intermediates like the indole-2-carbaldehyde is crucial, as impurities at this stage can be carried through the synthesis, leading to difficult-to-remove related substances in the final API.
Classification and Characterization of Impurities
Fluvastatin impurities can be categorized based on their origin, as outlined by ICH guidelines.[3]
Process-Related Impurities
These impurities are by-products formed during the synthesis. Their presence and levels are directly influenced by the reaction conditions, quality of starting materials, and purification processes.
Starting Material & Intermediate-Related: Incomplete reactions or carry-over can result in the presence of precursors. For example, 3-(4-fluorophenyl)-1-isopropyl-1H-indole-2-carbaldehyde is listed as Fluvastatin EP Impurity G.[8][9]
By-products: These arise from alternative reaction pathways. An example is the N-ethyl analogue , which can form if N-ethylaniline is present as an impurity in the N-isopropylaniline starting material.[1]
Degradation Products
Statins as a class are known to be susceptible to hydrolysis, particularly in the presence of high temperatures and humidity.[10][11][12] Forced degradation studies are essential to identify potential degradants that could form during manufacturing and storage.
Fluvastatin Lactone: This is a common intramolecular cyclization product formed via esterification between the C5-hydroxyl and the C1-carboxylic acid of the side chain. It is a frequently monitored impurity.[13]
Oxidation Products: The indole ring and the dihydroxy side chain can be susceptible to oxidation.
Hydrolysis Products: Under acidic or basic conditions, degradation can occur. Acid-catalyzed degradation, for instance, has been shown to produce specific degradation products.[14]
Stereoisomers
Fluvastatin is a racemic mixture of the (+)-3R,5S and (-)-3S,5R enantiomers.[15] However, the therapeutic activity primarily resides in the (+)-3R,5S isomer.[15] Therefore, other stereoisomers are considered impurities.
Anti-isomers (Diastereomers): The (3R,5R) and (3S,5S) diastereomers can be formed if the reduction of the keto-ester intermediate is not perfectly stereoselective. These must be controlled within strict limits.
A multi-technique analytical approach is required for the comprehensive detection, quantification, and structural elucidation of Fluvastatin intermediates and impurities. The workflow typically begins with a high-resolution separation followed by spectroscopic identification.
Caption: Analytical workflow for impurity identification.
High-Performance Liquid Chromatography (HPLC)
HPLC is the cornerstone technique for separating Fluvastatin from its related substances. A well-developed method must be "stability-indicating," meaning it can resolve the main peak from all known impurities and degradation products.[12]
Protocol: Stability-Indicating RP-HPLC Method
Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV/Vis or Diode Array Detector (DAD).
Column: A reverse-phase column such as a C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly employed.[1]
Mobile Phase A: Prepare a 0.01M potassium dihydrogen orthophosphate buffer and adjust the pH to 4.5 with orthophosphoric acid.[1]
Mobile Phase B: Acetonitrile or Methanol.
Elution: A gradient elution program is typically required to resolve all impurities. A representative gradient might start at 60:40 (A:B), ramping to 30:70 (A:B) over 40 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: Ambient or controlled at 30 °C.
Sample Preparation: Accurately weigh and dissolve the Fluvastatin sample in a suitable diluent (e.g., Methanol:Water 50:50) to a final concentration of approximately 0.5 mg/mL.[1]
Validation: The method must be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[3]
For stereoisomers, a specialized chiral column (e.g., Chiralcel OD-H) is necessary to achieve separation.[15][17]
Mass Spectrometry (MS) for Identification
When coupled with HPLC (LC-MS), mass spectrometry is a powerful tool for the initial identification of unknown impurities. Electrospray ionization (ESI) is a soft ionization technique well-suited for Fluvastatin. By providing the accurate mass of the impurity, LC-MS allows for the proposal of an elemental composition. Tandem MS (MS/MS) experiments can fragment the impurity ion, providing structural clues that help in its elucidation.[18]
Nuclear Magnetic Resonance (NMR) for Structural Elucidation
NMR spectroscopy is the definitive technique for the unambiguous structural confirmation of an isolated impurity.[19] After an impurity is isolated, typically using preparative HPLC, 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments are performed. This provides detailed information about the carbon-hydrogen framework and connectivity, allowing for a complete structural assignment.
Forced Degradation Studies: Predicting Stability
Forced degradation, or stress testing, is a regulatory requirement that involves subjecting the drug substance to conditions more severe than accelerated stability testing.[10][20] Its purpose is to identify likely degradation products and demonstrate the specificity of the analytical method.[11]
Protocol: General Forced Degradation Conditions
Acid Hydrolysis: Reflux the drug substance in 0.1 N to 1 N HCl at 60-80 °C for several hours.[14][21]
Base Hydrolysis: Reflux the drug substance in 0.1 N to 1 N NaOH at 60-80 °C. Statins are often more sensitive to basic conditions.[10][21]
Oxidative Degradation: Treat the drug substance with 3-30% hydrogen peroxide (H₂O₂) at room temperature or slightly elevated temperature.[21]
Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 105 °C) for several hours.[21]
Photodegradation: Expose the drug substance (in solid and solution form) to UV and visible light, as specified in ICH Q1B guidelines.[21]
Samples are taken at various time points and analyzed by the stability-indicating HPLC method to track the formation of degradants. The goal is to achieve 10-15% degradation of the active ingredient to ensure that significant degradation pathways are explored.[21]
Conclusion and Control Strategy
The effective control of intermediates and impurities in Fluvastatin is a multifaceted task that relies on a deep understanding of its chemical synthesis and degradation pathways. A robust control strategy is built upon three pillars:
Process Understanding: A well-characterized synthetic process with defined critical process parameters to minimize the formation of process-related impurities.
Advanced Analytical Methods: The development and validation of high-resolution, stability-indicating analytical methods, primarily HPLC, to accurately quantify all related substances.
Regulatory Compliance: A thorough impurity qualification program aligned with ICH guidelines, including forced degradation studies, to ensure the safety of the final drug product.
By integrating these principles, researchers and drug development professionals can ensure the consistent production of high-quality Fluvastatin, meeting the stringent standards required for pharmaceuticals and safeguarding patient health.
References
Muchtaridi, M., Dermawan, D., & Rusdiana, T. (2018). Forced degradation study of statins: a review. International Journal of Applied Pharmaceutics, 10(6), 38-42. [Link]
ICH. (2006). Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
ICH. (2006). Impurities in New Drug Products Q3B(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Veeprho. Fluvastatin Impurities and Related Compound. Veeprho Laboratories Pvt. Ltd. [Link]
IJNRD. (2024). Development & validation of stability indicating hplc method for the determination of chromatographic purity of fluvastatin sodium. International Journal of Novel Research and Development, 9(8). [Link]
Mahrouse, M. A., et al. (2010). Spectroscopic and chromatographic determination of fluvastatin sodium in presence of its acid degradate. International Journal of PharmTech Research, 2(1), 890-897. [Link]
AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. AMSbiopharma. [Link]
U.S. Food and Drug Administration. (2006). Guidance for Industry Q3B(R2) Impurities in New Drug Products. [Link]
López-Bustamante, C., et al. (2001). Stereoselective analysis of fluvastatin in human plasma for pharmacokinetic studies. Journal of Chromatography B: Biomedical Sciences and Applications, 763(1-2), 97-104. [Link]
ResearchGate. 1H NMR spectra of a fluvastatin and b fluvastatin + DPC micelles in D2O.... [Link]
Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. [Link]
ResearchGate. Characteristic peaks in FT-IR spectra of Fluvastatin. [Link]
ResearchGate. (2010). Separation, Characterization, and Quantification of Atorvastatin and Related Impurities by Liquid Chromatography-Electrospray Ionization Mass Spectrometry. [Link]
A Technical Guide to the Degradation Profile of 5-Keto-O-tert-butyl Fluvastatin
Introduction: The Significance of Impurity Profiling in Statin Synthesis Fluvastatin, a fully synthetic HMG-CoA reductase inhibitor, is a widely prescribed medication for the management of hypercholesterolemia.[1] The in...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of Impurity Profiling in Statin Synthesis
Fluvastatin, a fully synthetic HMG-CoA reductase inhibitor, is a widely prescribed medication for the management of hypercholesterolemia.[1] The intricate multi-step synthesis of Fluvastatin, like any complex pharmaceutical agent, can give rise to a variety of process-related impurities and potential degradation products. One such critical intermediate and potential impurity is 5-Keto-O-tert-butyl Fluvastatin, identified by the CAS Number 194935-02-9.[2] Its chemical name is tert-Butyl (S,E)-7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3-hydroxy-5-oxohept-6-enoate.[2]
The presence of this keto-ester derivative in the final active pharmaceutical ingredient (API) is stringently controlled, as are all impurities, to ensure the safety and efficacy of the drug product. Understanding the degradation pathways of such impurities is not merely an academic exercise; it is a cornerstone of robust drug development and manufacturing. This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth analysis of the potential degradation products of 5-Keto-O-tert-butyl Fluvastatin. In the absence of direct literature on the degradation of this specific intermediate, this guide leverages fundamental principles of organic chemistry and the known degradation patterns of the parent drug, Fluvastatin, to provide a predictive and scientifically grounded overview.
Synthesis and Characterization of 5-Keto-O-tert-butyl Fluvastatin
5-Keto-O-tert-butyl Fluvastatin is not a typical degradation product of Fluvastatin itself but rather an advanced intermediate in its synthesis.[3] Its formation arises from the condensation of E-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-2-propenal with the dianion of tert-butyl acetoacetate.[3] This reaction yields the β-hydroxy ketone moiety characteristic of the statin side chain. Subsequent stereoselective reduction of the ketone at the 5-position is required to produce the dihydroxy acid side chain of Fluvastatin.
The characterization of 5-Keto-O-tert-butyl Fluvastatin as a reference standard is crucial for its accurate detection and quantification in the Fluvastatin API. Standard analytical techniques for its characterization include:
High-Performance Liquid Chromatography (HPLC): To determine its purity and retention time relative to Fluvastatin and other impurities.
Mass Spectrometry (MS): To confirm its molecular weight and fragmentation pattern.
Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate its chemical structure with atomic-level precision.
Potential Degradation Pathways of 5-Keto-O-tert-butyl Fluvastatin
The chemical structure of 5-Keto-O-tert-butyl Fluvastatin contains several functional groups susceptible to degradation under various stress conditions: a tert-butyl ester, a β-hydroxy ketone, an unsaturated bond, and an indole nucleus. Based on established chemical reactivity, the following degradation pathways are proposed:
Hydrolysis of the tert-Butyl Ester
The tert-butyl ester group is notoriously labile under acidic conditions.[4] Acid-catalyzed hydrolysis proceeds via a stable tert-butyl carbocation intermediate, leading to the formation of the corresponding carboxylic acid (Fluvastatin keto-acid) and isobutylene. This is likely to be a primary degradation pathway in acidic media. While generally stable to basic hydrolysis, under forcing conditions, saponification can occur.[1]
Oxidation of the β-Hydroxy Ketone Side Chain
The secondary alcohol at the 3-position is susceptible to oxidation, which would yield a β-diketone.[5][6] This transformation can be promoted by various oxidizing agents. The resulting 3,5-diketo derivative represents a significant structural modification.
Reactions Involving the Indole Nucleus
The indole ring system is known to be sensitive to oxidative and photolytic degradation.[7][8]
Oxidative Degradation: The electron-rich indole ring can undergo oxidation, potentially leading to the formation of N-oxides or hydroxylated species on the indole ring.[9] More extensive oxidation can lead to cleavage of the pyrrole ring.[10]
Photodegradation: Indole-containing compounds are often photolabile.[11][12] UV radiation can induce photochemical reactions, potentially leading to the formation of complex photoproducts, including dimers or photo-oxidized species.
Thermal Degradation
At elevated temperatures, complex degradation profiles can be expected. Thermal degradation of unsaturated esters can proceed through various mechanisms, including decarboxylation and cleavage of the side chain.[13][14] The presence of multiple functional groups in 5-Keto-O-tert-butyl Fluvastatin suggests that thermal stress could lead to a complex mixture of degradation products.
Summary of Potential Degradation Products
The following table summarizes the potential degradation products of 5-Keto-O-tert-butyl Fluvastatin based on the proposed pathways.
Degradation Product Name
Proposed Structure
Formation Pathway
Likely Stress Conditions
Fluvastatin Keto-Acid
[Chemical structure of the carboxylic acid derivative]
Hydrolysis of the tert-butyl ester
Acidic conditions
3,5-Diketo-O-tert-butyl Fluvastatin
[Chemical structure of the β-diketone derivative]
Oxidation of the 3-hydroxy group
Oxidative conditions
Indole N-Oxide Derivative
[Chemical structure with N-oxide on the indole ring]
Oxidation of the indole nitrogen
Oxidative conditions
Hydroxylated Indole Derivative
[Chemical structure with a hydroxyl group on the indole ring]
Oxidation of the indole ring
Oxidative, Photolytic conditions
Experimental Protocol: Forced Degradation Study
To experimentally validate these proposed pathways and identify the actual degradation products, a forced degradation study is essential. The following protocol provides a comprehensive framework for such a study.
Objective: To investigate the intrinsic stability of 5-Keto-O-tert-butyl Fluvastatin under various stress conditions as per ICH guidelines and to identify the resulting degradation products.
Materials:
5-Keto-O-tert-butyl Fluvastatin reference standard
HPLC grade acetonitrile, methanol, and water
Hydrochloric acid (1N)
Sodium hydroxide (1N)
Hydrogen peroxide (30%)
Analytical balance, volumetric flasks, pipettes
HPLC system with a UV/Vis or DAD detector and a mass spectrometer (LC-MS)
Photostability chamber
Oven
Methodology:
Preparation of Stock Solution: Prepare a stock solution of 5-Keto-O-tert-butyl Fluvastatin in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.
Stress Conditions:
Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N HCl. Keep the solution at 60°C for 24 hours. At appropriate time intervals (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with 1N NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.
Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N NaOH. Keep the solution at 60°C for 24 hours. At appropriate time intervals, withdraw an aliquot, neutralize with 1N HCl, and dilute with the mobile phase for analysis.
Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 30% H₂O₂. Keep the solution at room temperature for 24 hours, protected from light. At appropriate time intervals, withdraw an aliquot and dilute with the mobile phase for analysis.
Thermal Degradation: Place a solid sample of 5-Keto-O-tert-butyl Fluvastatin in an oven at 80°C for 48 hours. At appropriate time intervals, withdraw a sample, dissolve it in the solvent, and dilute for analysis.
Photolytic Degradation: Expose a solution of 5-Keto-O-tert-butyl Fluvastatin (in a quartz cuvette) to UV light (254 nm) and visible light in a photostability chamber. A control sample should be kept in the dark. Analyze the samples at appropriate time intervals.
Analytical Method:
HPLC-UV/DAD: Develop a stability-indicating HPLC method capable of separating the parent compound from its degradation products. A C18 column with a gradient elution using a mobile phase of acetonitrile and a buffer (e.g., ammonium acetate or phosphate buffer) is a common starting point.
LC-MS: Use LC-MS to identify the molecular weights of the degradation products and to obtain fragmentation data for structural elucidation.
Data Analysis:
Calculate the percentage of degradation of 5-Keto-O-tert-butyl Fluvastatin under each stress condition.
Characterize the major degradation products using their retention times, UV spectra, and mass spectral data.
Propose structures for the identified degradation products.
Visualizing the Degradation Landscape
The following diagrams, generated using Graphviz, illustrate the proposed degradation pathways and the experimental workflow for the forced degradation study.
Caption: Experimental workflow for a forced degradation study.
Conclusion and Future Perspectives
References
Beaudry, C. M., et al. (2011). High-Yielding Oxidation of β-Hydroxyketones to β-Diketones Using o-Iodoxybenzoic Acid. Organic Letters, 13(22), 5984-5987.
Beaudry Research Group. (2011). High-Yielding Oxidation of β-Hydroxyketones to β-Diketones Using o-Iodoxybenzoic Acid. Organic Chemistry Portal. Available at: [Link]
Mitsuhiro, U., et al. (2002). New Oxidation of β-Hydroxy α-Methyl Ketones: A Convenient Synthesis of 3-Methylalkane-2,4-diones. Organic Process Research & Development, 6(5), 623-625.
Becker, P. L., & Fay, F. S. (1995). Photodegradation of indo-1 and its effect on apparent Ca2+ concentrations. American Journal of Physiology-Cell Physiology, 269(3), C759-C765.
Becker, P. L., & Fay, F. S. (1995). Photodegradation of indo-l and its effect on apparent Ca*+ concentrations. CORE. Available at: [Link]
Nawar, W. W. (1969). Thermal degradation of lipids. Journal of Agricultural and Food Chemistry, 17(1), 18-21.
Doyle, M. R., & Hangarter, R. P. (2012). Enhancement of Indole-3-Acetic Acid Photodegradation by Vitamin B6. Plant and Cell Physiology, 53(8), 1503-1507.
Suárez-Castillo, O. R., et al. (2009). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Arkivoc, 2009(11), 163-174.
Och, M., et al. (2017). Photoinduced transformations of indole and 3-formylindole monomers isolated in low-temperature matrices. The Journal of Chemical Physics, 147(20), 204303.
D'auria, M., & Racioppi, R. (2015).
Pérez-Verde, L., et al. (2018). Thermal Degradation Mechanism of a Thermostable Polyester Stabilized with an Open-Cage Oligomeric Silsesquioxane. Polymers, 10(1), 1.
Anderson, D. A., & Freeman, E. S. (1962). Thermal Degradation of Polyesters: Part 1. Aliphatic Polymers.
Veeprho. (n.d.). 5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9. Retrieved February 27, 2026, from [Link]
Kaczmarek, E., et al. (2022). Investigation of Degradation of Composites Based on Unsaturated Polyester Resin and Vinyl Ester Resin.
Madsen, E. A., et al. (2008). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology, 74(19), 5963-5969.
LibreTexts. (2022, September 24). 21.6: Chemistry of Esters.
Fünfschilling, P. C., & Hoehn, P. (2006). An Improved Manufacturing Process for Fluvastatin. Organic Process Research & Development, 10(6), 1140-1145.
BenchChem. (2025). Technical Support Center: t-Butyl Ester Protecting Group Hydrolysis.
Kokotos, G., & Constantinou-Kokotou, V. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, 2018(5), 185-194.
Wikipedia. (2023, October 26). Hydroxy ketone.
Ciobanu, C., et al. (2021). Thermal Degradation of Polymer Composites Based on Unsaturated-Polyester-Resin- and Vinyl-Ester-Resin- Filled Kraft Lignin. Polymers, 13(24), 4376.
Valachová, K., et al. (2021). Oxidative Degradation of High-Molar-Mass Hyaluronan: Effects of Some Indole Derivatives to Hyaluronan Decay. International Journal of Molecular Sciences, 22(20), 11139.
Arora, P. K. (2015). Degradation pathways of indole in Cupriavidus sp. KK10.
López-Meyer, M., et al. (2014).
Kettle, A. J., & Winterbourn, C. C. (1998). Indole ring oxidation by activated leukocytes prevents the production of hypochlorous acid. Free Radical Biology and Medicine, 24(6), 943-951.
Application Note: A Robust, Stability-Indicating HPLC Method for the Detection and Quantification of 5-Keto-O-tert-butyl Fluvastatin
Abstract This application note describes the development and validation of a precise, accurate, and robust stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the detection and...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note describes the development and validation of a precise, accurate, and robust stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the detection and quantification of 5-Keto-O-tert-butyl Fluvastatin, a potential impurity and degradation product of Fluvastatin.[1][2][3] The method is designed for use in quality control and stability studies of Fluvastatin drug substance and product. The developed method utilizes a C18 stationary phase with a gradient elution of acetonitrile and a phosphate buffer, ensuring optimal separation from the active pharmaceutical ingredient (API) and other related substances.[4][5][6] The method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.[7][8][9]
Introduction: The Rationale for a Dedicated Method
Fluvastatin is a synthetic lipid-lowering agent belonging to the statin class of drugs.[10] It functions by inhibiting HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway.[10] During the synthesis, formulation, and storage of Fluvastatin, various impurities and degradation products can arise. One such critical impurity is 5-Keto-O-tert-butyl Fluvastatin.[1][2][3] Regulatory bodies worldwide mandate the stringent control of impurities in pharmaceutical products to ensure their safety and efficacy. Therefore, a reliable and validated analytical method is imperative for the accurate detection and quantification of 5-Keto-O-tert-butyl Fluvastatin.
High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of components in a mixture, making it an indispensable tool in pharmaceutical analysis.[11][12][13] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on developing and validating a stability-indicating HPLC method tailored for 5-Keto-O-tert-butyl Fluvastatin.
Physicochemical Properties of Analytes
A thorough understanding of the physicochemical properties of both Fluvastatin and 5-Keto-O-tert-butyl Fluvastatin is fundamental to developing an effective separation method.
Compound
Molecular Formula
Molecular Weight ( g/mol )
Polarity
Key Structural Features
Fluvastatin
C24H26FNO4
411.5
Moderately Polar
Fluorophenyl and indole rings, hydroxyl and carboxylic acid groups.[10]
5-Keto-O-tert-butyl Fluvastatin
C24H24FNO4
409.45
More Polar than Fluvastatin
Introduction of a keto group increases polarity.[1][3][14]
The increased polarity of the 5-Keto derivative suggests that in a reversed-phase system, it will elute earlier than the parent Fluvastatin. This principle guides the initial mobile phase selection and gradient design.
Method Development Strategy: A Step-by-Step Approach
The development of a robust HPLC method is a systematic process involving several key stages, from initial parameter selection to fine-tuning for optimal performance.
Visualization of the Method Development Workflow
Caption: Workflow for HPLC method development and validation.
Selection of Chromatographic Conditions
2.2.1. Column Selection: The Heart of the Separation
Reversed-phase chromatography is the most widely used mode in pharmaceutical analysis due to its applicability to a broad range of non-polar and moderately polar compounds.[13][15][16][17] A C18 (octadecylsilane) column is the workhorse of reversed-phase HPLC and provides excellent hydrophobic retention for a wide variety of molecules, including statins.[15][16]
Rationale: The non-polar C18 stationary phase will interact with the hydrophobic regions of Fluvastatin and its 5-Keto impurity. The polar mobile phase will then elute the compounds based on their relative polarities.
Recommendation: A high-purity, end-capped C18 column with a particle size of 3.5 to 5 µm is recommended for good resolution and efficiency. A standard column dimension of 4.6 x 150 mm is a suitable starting point.[12]
2.2.2. Mobile Phase Selection and Optimization
The mobile phase composition is a critical factor in achieving the desired separation.[18][19] A mixture of an aqueous buffer and an organic solvent is typically used in reversed-phase HPLC.
Organic Modifier: Acetonitrile is often preferred over methanol as it generally provides better peak shapes and lower UV cutoff.
Aqueous Phase: A phosphate buffer is used to control the pH of the mobile phase. The pH is crucial as it can affect the ionization state of the analytes and, consequently, their retention. For Fluvastatin, which has a carboxylic acid group, maintaining a pH below its pKa (~4.5) will keep it in its neutral, more retained form. A pH of around 3.0 is a good starting point.
Gradient Elution: A gradient elution, where the proportion of the organic solvent is increased over time, is necessary to elute both the more polar 5-Keto impurity and the less polar Fluvastatin with good peak shapes in a reasonable timeframe.
2.2.3. Detector Selection
A Photodiode Array (PDA) or Diode Array Detector (DAD) is the detector of choice for method development.[11][20][21] It allows for the simultaneous acquisition of absorbance data across a wide range of wavelengths.[11][20][22]
Advantages of PDA/DAD:
Wavelength Optimization: The optimal detection wavelength can be determined from the UV spectra of the analytes.
Peak Purity Analysis: PDA detectors can assess the spectral homogeneity across a peak, providing an indication of its purity.[22]
Compound Identification: The UV spectrum can aid in the tentative identification of unknown peaks.
For Fluvastatin and its related impurities, a detection wavelength of around 235-242 nm is generally suitable.[4][23]
Detailed Protocol: HPLC Method for 5-Keto-O-tert-butyl Fluvastatin
Equipment and Reagents
HPLC system with a gradient pump, autosampler, column oven, and PDA/DAD detector.
Chromatographic data acquisition and processing software.
Analytical balance.
pH meter.
Volumetric flasks and pipettes.
HPLC grade acetonitrile.
HPLC grade water.
Potassium dihydrogen phosphate (KH2PO4).
Orthophosphoric acid.
Fluvastatin and 5-Keto-O-tert-butyl Fluvastatin reference standards.
Preparation of Solutions
Mobile Phase A (Aqueous): Prepare a 20 mM potassium dihydrogen phosphate solution in water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.
Mobile Phase B (Organic): Acetonitrile (HPLC grade).
Diluent: A mixture of Mobile Phase A and Mobile Phase B (50:50, v/v).
Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of 5-Keto-O-tert-butyl Fluvastatin reference standard in the diluent to obtain a known concentration (e.g., 100 µg/mL).
Fluvastatin Stock Solution: Accurately weigh and dissolve an appropriate amount of Fluvastatin reference standard in the diluent to obtain a known concentration (e.g., 1 mg/mL).
Spiked Sample Solution (for specificity): Spike the Fluvastatin stock solution with the 5-Keto-O-tert-butyl Fluvastatin stock solution to a level relevant for impurity testing (e.g., 0.1% of the Fluvastatin concentration).
Chromatographic Conditions
Parameter
Condition
Column
C18, 4.6 x 150 mm, 5 µm
Mobile Phase A
20 mM KH2PO4, pH 3.0
Mobile Phase B
Acetonitrile
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection Wavelength
240 nm
Gradient Program
Time (min)
0
15
20
21
25
Method Validation: Ensuring Reliability and Trustworthiness
The developed method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[7][8][9][24]
Specificity and Forced Degradation
Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components that may be expected to be present. Forced degradation studies are conducted to demonstrate the stability-indicating nature of the method.[25][26][27][28]
Protocol for Forced Degradation:
Acid Hydrolysis: Reflux Fluvastatin solution with 0.1 N HCl at 60 °C for 30 minutes.[26]
Base Hydrolysis: Reflux Fluvastatin solution with 0.1 N NaOH at 60 °C for 30 minutes.[26]
Oxidative Degradation: Treat Fluvastatin solution with 3% H2O2 at room temperature for 2 hours.
Thermal Degradation: Expose solid Fluvastatin to dry heat at 105 °C for 6 hours.[26]
Photolytic Degradation: Expose Fluvastatin solution to UV light (254 nm) for 24 hours.
Analyze the stressed samples using the developed HPLC method. The method is considered stability-indicating if the degradation product peaks are well-resolved from the main Fluvastatin peak and the 5-Keto impurity peak.
Linearity
Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.
Protocol:
Prepare a series of at least five concentrations of 5-Keto-O-tert-butyl Fluvastatin (e.g., from the limit of quantification to 150% of the target concentration).
Inject each concentration in triplicate.
Plot a graph of peak area versus concentration.
Perform linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.
Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.
Accuracy
Accuracy is the closeness of the test results obtained by the method to the true value. It is assessed by recovery studies.
Protocol:
Prepare a sample matrix (e.g., a placebo formulation or a solution of Fluvastatin).
Spike the matrix with known amounts of 5-Keto-O-tert-butyl Fluvastatin at three different concentration levels (e.g., 50%, 100%, and 150% of the target concentration).
Analyze the spiked samples in triplicate.
Calculate the percentage recovery at each level.
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.
Precision
Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.
Repeatability (Intra-day Precision): Analyze six replicate samples of the same concentration on the same day, with the same analyst and equipment.
Intermediate Precision (Inter-day and Inter-analyst): Repeat the analysis on a different day, with a different analyst, and on a different instrument.
Acceptance Criteria: The relative standard deviation (RSD) for both repeatability and intermediate precision should be ≤ 2.0%.
Limit of Detection (LOD) and Limit of Quantification (LOQ)
LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
These can be determined based on the signal-to-noise ratio (S/N) of the chromatographic peak (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.
Robustness
Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.
Protocol:
Vary the following parameters one at a time:
Flow rate (± 0.1 mL/min)
Column temperature (± 2 °C)
pH of the mobile phase (± 0.2 units)
Analyze a sample under each varied condition and evaluate the impact on the results (e.g., retention time, peak area, resolution).
Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the results should not be significantly affected by the variations.
Data Presentation and System Suitability
System Suitability Test (SST)
Before routine analysis, a system suitability test must be performed to ensure the chromatographic system is performing adequately.
Parameter
Acceptance Criteria
Tailing Factor (Asymmetry)
≤ 2.0
Theoretical Plates (N)
≥ 2000
Resolution (Rs)
≥ 2.0 between 5-Keto impurity and Fluvastatin
%RSD of replicate injections
≤ 2.0% for peak area and retention time
Summary of Validation Data (Example)
Validation Parameter
Result
Acceptance Criteria
Linearity (r²)
0.9998
≥ 0.999
Accuracy (% Recovery)
99.5% - 101.2%
98.0% - 102.0%
Repeatability (%RSD)
0.8%
≤ 2.0%
Intermediate Precision (%RSD)
1.2%
≤ 2.0%
LOD
0.05 µg/mL
-
LOQ
0.15 µg/mL
-
Robustness
Passed
No significant impact on results
Conclusion
The HPLC method detailed in this application note is a robust, sensitive, and specific tool for the detection and quantification of 5-Keto-O-tert-butyl Fluvastatin in the presence of Fluvastatin. The comprehensive validation demonstrates that the method is suitable for its intended purpose in a regulated pharmaceutical environment, aiding in the quality control and stability assessment of Fluvastatin products. The systematic approach to method development and validation ensures the generation of reliable and accurate data, which is critical for ensuring patient safety and product quality.
References
Labcompare. (2014, August 19). Photodiode Array Detectors: An Array of Possibilities for (U)HPLC Detection. Available at: [Link]
Pharmaguideline. Different Types of HPLC Columns Used in Analysis. Available at: [Link]
Pharmaguideline. Principle of HPLC | HPLC System Working Explained. Available at: [Link]
IOP Conference Series: Materials Science and Engineering. (2018, May 30). Application of Liquid Chromatography-Photodiode Array Detector for Analysis of Whitening Agents in Cream Cosmetics. Available at: [Link]
ProQuest. Review on Forced Degradation Study of Statins. Available at: [Link]
Torontech. (2025, July 30). 5 Main Types of HPLC Columns Explained. Available at: [Link]
ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]
ResearchGate. (2018, November 25). Forced degradation study of statins: A review. Available at: [Link]
Welch Materials, Inc. (2025, November 5). HPLC Column Selection: Core to Method Development (Part II). Available at: [Link]
Hanbon. Choosing the Right HPLC Column: What You Need to Know. Available at: [Link]
Asian Journal of Pharmaceutical Analysis. Review on Forced Degradation Study of Statins. Available at: [Link]
Therapeutic Goods Administration (TGA). (2025, January 14). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Available at: [Link]
U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]
National Center for Biotechnology Information. rac 5-Keto Fluvastatin. PubChem Compound Summary for CID 23112881. Available at: [Link].
Slideshare. ICH Q2 Analytical Method Validation. Available at: [Link]
IJNRD.org. (2024, August 8). development & validation of stability indicating hplc method for the determination of chromatographic purity of fluvastatin sodium. Available at: [Link]
Phenomenex. Reversed Phase HPLC Columns. Available at: [Link]
Wikipedia. Reversed-phase chromatography. Available at: [Link]
Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Available at: [Link]
iosrphr.org. (2025, April 23). An Overview to the Technique of Reverse-Phase Ultra High Performance Liquid Chromatography and Its Use in Pharmacy. Available at: [Link]
European Pharmaceutical Review. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Available at: [Link]
Chromatography Online. (2022, April 15). A Universal Reversed‑Phase HPLC Method for Pharmaceutical Analysis. Available at: [Link]
Waters. Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Available at: [Link]
PubMed. (2020, May 1). A novel HPLC method developed and validated for the detection and quantification of atorvastatin, fluvastatin, pitavastatin and pravastatin during transdermal delivery studies. Available at: [Link]
alwsci. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available at: [Link]
ResearchGate. (2017, March 20). Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Fluvastatin Sodium in Bulk and Capsule Dosage Form. Available at: [Link]
International Journal of PharmTech Research. Spectroscopic and chromatographic determination of fluvastatin sodium in presence of its acid degradate. Available at: [Link]
World Journal of Pharmacy and Pharmaceutical Sciences. method development and validation of fluvastatin by rp-hplc. Available at: [Link]
ResearchGate. Optimization of Mobile Phase Composition for RP-HPLC Method. Available at: [Link]
ResearchGate. (2021, October). Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium in bulk and tablet dosage form. Available at: [Link]
Allmpus. Fluvastatin EP Impurity D , Fluvastatin Bp Impurity D ,Rac 5-Keto Fluvastatin. Available at: [Link]
National Center for Biotechnology Information. E-(+/-)-7-(3-(4-Fluorophenyl)-1-(methylethyl)-1H-indol-2-YL)-3-hydroxy-5-oxo-6-heptenoic acid monosodium salt. PubChem Compound Summary for CID 139033057. Available at: [Link].
Application Note: Synthesis and Isolation Protocol for 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9)
An in-depth technical guide for the synthesis and isolation of 5-Keto-O-tert-butyl Fluvastatin, designed for analytical chemists and process scientists involved in statin impurity profiling. Scientific Rationale & Regula...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical guide for the synthesis and isolation of 5-Keto-O-tert-butyl Fluvastatin, designed for analytical chemists and process scientists involved in statin impurity profiling.
Scientific Rationale & Regulatory Context
In the pharmaceutical manufacturing of Fluvastatin—a potent HMG-CoA reductase inhibitor—strict adherence to ICH Q3A(R2) and Q3B(R2) guidelines requires the rigorous identification and quantification of all synthetic impurities and degradation products[1][2].
5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) is a critical, structurally defined related substance[2]. It typically arises via the oxidative degradation of the parent 3,5-diol intermediate (Fluvastatin tert-butyl ester) during scale-up, or as a byproduct of incomplete stereoselective reduction during the primary synthetic sequence[3]. To establish validated HPLC-UV or LC-MS/MS impurity tracking methods, highly pure reference standards of this specific 5-keto derivative must be independently synthesized[2].
The precursor, Fluvastatin tert-butyl ester, contains a 1,3-diol system on its heptenoate side chain.
The C3-hydroxyl is purely aliphatic.
The C5-hydroxyl is allylic, situated adjacent to the C6-C7 trans-double bond that conjugates with the indole core.
To synthesize the 5-keto impurity without over-oxidizing the molecule into a 3,5-diketone, we must exploit this electronic differentiation. Activated Manganese Dioxide (MnO₂) is the reagent of choice. MnO₂ operates via a heterogeneous, surface-mediated Single-Electron Transfer (SET) mechanism that is exquisitely chemoselective for allylic and benzylic alcohols[4]. It oxidizes the C5-OH to a ketone while leaving the aliphatic C3-OH completely intact, providing a direct, high-yield pathway to the target impurity.
Experimental Workflow & Causality
The following protocol is engineered as a self-validating system . Every physical and chemical manipulation is chosen to prevent side reactions (such as ester hydrolysis or double-bond isomerization) and includes built-in analytical checkpoints.
Figure 1: Chemoselective allylic oxidation workflow for 5-Keto-O-tert-butyl Fluvastatin synthesis.
Reagent Stoichiometry and Conditions
Because MnO₂ oxidation is a surface-dependent phenomenon, a significant molar excess is required to drive the reaction to completion. Dichloromethane (DCM) is selected as the solvent because its aprotic, non-polar nature maximizes the adsorption of the lipophilic statin onto the MnO₂ lattice while preventing solvolysis of the tert-butyl ester[3].
Reagent / Material
Role
Equivalents
Amount
Fluvastatin tert-butyl ester
Starting Material
1.0 eq
500 mg (1.07 mmol)
Activated MnO₂ (10 μm)
Chemoselective Oxidant
15.0 eq
1.40 g (16.1 mmol)
Dichloromethane (Anhydrous)
Aprotic Solvent
N/A
20.0 mL
Celite® 545
Filtration Matrix
N/A
As needed
Step-by-Step Synthesis Protocol
Step 1: Reaction Initialization
Flame-dry a 50 mL round-bottom flask and purge with inert Nitrogen (
) to prevent ambient moisture from deactivating the MnO₂ surface.
Dissolve 500 mg of Fluvastatin tert-butyl ester in 20 mL of anhydrous DCM. Stir at 400 rpm to ensure complete dissolution.
Step 2: Heterogeneous Oxidation
3. Add 1.40 g of activated MnO₂ in three equal portions over 15 minutes at room temperature (20–25 °C).
4. Causality Checkpoint: Increase stirring speed to 800 rpm. High-shear stirring is mandatory to maximize the collision frequency between the dissolved precursor and the solid MnO₂ particles.
5. Allow the dark black suspension to stir for 4 to 6 hours.
Step 3: In-Process Monitoring (Self-Validation)
6. Withdraw a 10 μL aliquot, filter through a micro-syringe filter, and analyze via TLC (Eluent: 60:40 Hexane/Ethyl Acetate).
7. Expected Observation: The 5-keto product will elute higher (higher
) than the diol precursor due to the loss of one hydrogen-bonding hydroxyl group.
Step 4: Quenching and Filtration
8. Once the precursor is consumed, immediately halt the reaction to prevent prolonged exposure to the active surface, which could trigger trace oxidative cleavage.
9. Prepare a fritted funnel with a tightly packed 2 cm pad of Celite® 545.
10. Filter the reaction mixture under vacuum. Wash the Celite pad thoroughly with 3 × 15 mL of Ethyl Acetate. Causality: The product often remains adsorbed to the MnO₂; washing with a slightly more polar solvent (EtOAc) ensures quantitative desorption and recovery.
Step 5: Purification
11. Concentrate the combined filtrates under reduced pressure (30 °C, 200 mbar) to yield a crude yellow oil.
12. Purify via flash column chromatography on silica gel (Gradient: 10% to 30% EtOAc in Hexanes) to isolate pure 5-Keto-O-tert-butyl Fluvastatin[2].
Analytical Characterization & Validation Data
To verify the structural integrity of the synthesized impurity reference standard, cross-reference the isolated compound against the following expected spectroscopic parameters. The loss of the C5 chiral center and the introduction of the conjugated ketone trigger distinct, predictable shifts.
Analytical Method
Diagnostic Feature
Expected Observation
Causality / Structural Proof
LC-MS (ESI+)
Molecular Ion
m/z 466.2
Confirms a loss of 2 Daltons (oxidation of -OH to =O) from the precursor (m/z 468.2).
H NMR (400 MHz)
C5 Methine Proton
Disappearance of multiplet at ~4.3 ppm
Confirms the targeted oxidation at the C5 position.
H NMR (400 MHz)
C6 & C7 Olefinic Protons
Downfield shift (e.g., from ~5.8 ppm to ~6.8 ppm)
Confirms the C6-C7 double bond is now conjugated with the new C5 carbonyl (enone system).
H NMR (400 MHz)
C3 Methine Proton
Retention of multiplet at ~4.1 ppm
Proves the chemoselectivity of MnO₂; the aliphatic C3-OH was not oxidized.
Conclusion
By leveraging the precise chemoselectivity of activated Manganese Dioxide, this protocol allows for the rapid, high-yield synthesis of 5-Keto-O-tert-butyl Fluvastatin. The resulting highly pure compound can be immediately utilized as a reference standard for forced degradation studies, LC-MS/MS impurity mapping, and regulatory compliance filings in statin manufacturing[2][5].
References
EP1634870A1 - Process and intermediates for the selective synthesis of Fluvastatin - Google Patents . Google Patents. Available at:[6]
An Improved Manufacturing Process for Fluvastatin . Organic Process Research & Development - ACS Publications. Available at:[Link][3]
Fluvastatin Impurities and Related Compound . Veeprho Impurity Standards. Available at:[Link][1]
5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9 . Veeprho Impurity Standards. Available at:[Link][2]
Treatment of statin compounds by advanced oxidation processes: Kinetic considerations and destruction mechanisms . ResearchGate. Available at:[Link][4]
Isolation and purification protocols for Fluvastatin impurities
Abstract This application note provides a comprehensive technical guide for the isolation and purification of critical Fluvastatin sodium impurities, specifically the Anti-isomer , Fluvastatin Lactone , and Photolytic De...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a comprehensive technical guide for the isolation and purification of critical Fluvastatin sodium impurities, specifically the Anti-isomer , Fluvastatin Lactone , and Photolytic Degradants (Benzocarbazole derivatives) . Unlike standard analytical monographs, this guide focuses on preparative scale-up , detailing the transition from stress-generation of impurities to their isolation via orthogonal chromatography (Achiral C18 and Chiral Polysaccharide phases). The protocols prioritize volatile buffer systems to facilitate lyophilization and subsequent structural elucidation (NMR/MS).
Introduction & Regulatory Context
Fluvastatin, a synthetic HMG-CoA reductase inhibitor, contains a fluorophenyl-indole moiety and a heptenoic acid side chain.[1] Its stability profile is complex; it is susceptible to photolysis, oxidation, and intramolecular esterification (lactonization).
Under ICH Q3A(R2) and Q3B(R2) guidelines, impurities exceeding the identification threshold (typically 0.10%) must be structurally characterized. For Fluvastatin, the separation challenge is twofold:
Stereochemical: Separating the active (3R, 5S) enantiomer from its diastereomeric anti-isomers (3S, 5R or 3R, 5S).
Structural: Isolating the hydrophobic lactone and the highly fluorescent benzocarbazole photoproducts.
Strategic Workflow: The Isolation Logic
Efficient isolation requires a "Divide and Conquer" approach. We do not attempt to isolate all impurities in a single run. Instead, we group them by physicochemical properties.
Figure 1: Strategic workflow for segregating hydrophobic degradants from stereoisomers.
Impurity Generation Protocols (Enrichment)
To isolate an impurity, one must first have it in sufficient quantity. If standards are unavailable, use these forced degradation protocols to enrich the sample.
Protocol A: Generation of Fluvastatin Lactone (Acidic Stress)
Mechanism: Intramolecular esterification between the C1-carboxyl and C5-hydroxyl groups under acidic conditions.
Procedure:
Dissolve 500 mg Fluvastatin Sodium in 50 mL of 0.1 N HCl.
Heat at 60°C for 2-4 hours. Monitor via HPLC.[2][3][4][5][6]
Target Endpoint: ~20-30% conversion to Lactone (elutes after API on C18).
Neutralization: Adjust pH to 6.0 with dilute NaOH before injection to prevent column damage, or perform liquid-liquid extraction (Ethyl Acetate) to remove salts.
Protocol B: Generation of Benzocarbazole Photoproducts
Mechanism: Oxidative photocyclization of the indole moiety.
Procedure:
Prepare a 1 mg/mL solution of Fluvastatin in Phosphate Buffer (pH 7.4).
Expose to UVA light (365 nm) in a quartz vessel for 4 hours.
Observation: The solution will likely yellow. The photoproduct (often referred to as Impurity F or FP6) is highly fluorescent and elutes later than the API.
Isolation Protocol 1: Achiral Preparative HPLC
Target: Fluvastatin Lactone, Photoproducts, and Des-isopropyl analogs.
Scientific Rationale:
We utilize Ammonium Acetate instead of Phosphate buffer. Phosphate is non-volatile and will contaminate the isolated solid during lyophilization. Ammonium acetate sublimes, leaving a clean salt-free product for NMR.
Parameter
Analytical Scale (Screening)
Preparative Scale (Isolation)
Column
C18 (e.g., Zorbax Eclipse), 4.6 x 150 mm, 3.5 µm
C18 Prep (e.g., YMC-Actus or XBridge), 20 x 250 mm, 5 µm
50-100 mg per injection (dissolved in 20% ACN/Water)
Detection
UV 235 nm (Lactone), 305 nm (API)
UV 235 nm (Trigger collection by threshold)
Step-by-Step Execution:
Equilibration: Run the prep column at initial conditions for >15 minutes.
Loading Study: Inject increasing amounts (10 mg, 20 mg, 50 mg) to determine the "touching band" limit where the impurity peak merges with the main peak.
Collection Logic: Use "Slope" detection rather than "Level" detection to catch the shoulder of the impurity if resolution is poor.
Post-Run: Pool fractions. Remove Acetonitrile via rotary evaporator (bath < 40°C) before lyophilizing the aqueous residue.
Target: (3S, 5R)-Fluvastatin (Anti-isomer).[8]
Challenge: The anti-isomer is a diastereomer but often co-elutes on standard C18 phases. Chiral stationary phases (CSPs) utilizing Amylose or Cellulose derivatives are required.
Methodology: Polar Organic Mode
We avoid Normal Phase (Hexane) to prevent solubility issues with the sodium salt, and we avoid standard Reverse Phase (lots of water) to reduce hydrolysis risk during the long dry-down process. Polar Organic Mode (POM) uses 100% organic solvent with additives.
Stationary Phase: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-3,5-dimethylphenylcarbamate).
Note: The DEA/TFA ratio controls the ionization state.
Flow Rate: 15 mL/min (for 20mm ID column).
Detection: UV 305 nm.
Self-Validating Step:
Before pooling chiral fractions, perform an analytical check on a separate C18 column. If the chiral fraction shows a single peak on C18 but the original sample showed two, you have successfully isolated the stereoisomer.
Degradation Pathway Visualization
Understanding the origin of the impurities aids in their identification during the isolation process.
Figure 2: Primary degradation pathways leading to target impurities.
Structural Elucidation Guidelines
Once isolated and lyophilized, the specific impurities can be confirmed via:
Lactone:
MS: M+1 = 394.2 (vs 412.2 for Fluvastatin acid). Mass difference of 18 Da (loss of water).
IR: Appearance of a lactone carbonyl stretch ~1730-1750 cm⁻¹.
Anti-Isomer:
MS: Identical mass to API (Isobaric).
NMR: Distinct shifts in the C3 and C5 proton signals due to different spatial environments (diastereomeric shielding).
Photoproduct:
UV: Distinctive shift in absorption max; highly fluorescent.
NMR: Loss of olefinic protons; appearance of aromatic ring fusion signals.
References
ICH Harmonised Tripartite Guideline. (2006). Impurities in New Drug Substances Q3A(R2). International Conference on Harmonisation. Link
Hafner, A., et al. (2010). "Phototoxicity of Fluvastatin... mediated by the formation of a Benzocarbazole-Like Photoproduct."[9] Toxicological Sciences, 118(1). Link
Völgyi, G., et al. (2023). "New HPLC method for determination of fluvastatin... using simvastatin as internal standard."[10] Drug Analytical Research. Link
Sopyan, I., et al. (2018).[6] "Forced degradation study of statins: A review." International Journal of Applied Pharmaceutics. Link
Sigma-Aldrich. (2023). "Basics of Chiral HPLC & Inclusion Complexing." Technical Library. Link
Application Note: 1H NMR Spectral Analysis of 5-Keto-O-tert-butyl Fluvastatin
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals Application Area: Impurity Profiling, Structural Elucidation, and API Quality Control Executive Summary In the synthesis and stab...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals
Application Area: Impurity Profiling, Structural Elucidation, and API Quality Control
Executive Summary
In the synthesis and stability profiling of the HMG-CoA reductase inhibitor Fluvastatin, the identification and quantification of process-related impurities and degradation products are critical for regulatory compliance (ICH Q3A/B). 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) is a structurally defined related substance that arises either as an unreacted intermediate during the synthetic sequence or via the oxidative degradation of the parent compound's heptenoic acid side chain [1].
This application note provides a comprehensive, self-validating protocol for the structural elucidation of 5-Keto-O-tert-butyl Fluvastatin using High-Resolution Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy. By mapping the distinct chemical shifts caused by the C5-ketone and the tert-butyl esterification, analysts can definitively differentiate this impurity from the active pharmaceutical ingredient (API).
Chemical Context & Mechanistic Pathway
Fluvastatin sodium features a 3,5-dihydroxyhept-6-enoic acid side chain attached to an indole core. During industrial synthesis, the carboxylic acid is often protected as a tert-butyl ester to prevent lactonization and unwanted side reactions [2]. If the C5-hydroxyl group undergoes premature oxidation—or if an upstream 5-oxo intermediate is not fully reduced by reagents like sodium borohydride/methoxydiethylborane—the 5-Keto-O-tert-butyl derivative persists [3].
The structural conversion from a C5-hydroxyl to a C5-ketone fundamentally alters the electronic environment of the adjacent olefinic (C6-C7) and aliphatic (C4) protons, creating highly diagnostic NMR markers.
Fig 1: Synthetic and degradative pathway leading to 5-Keto-O-tert-butyl Fluvastatin.
Experimental Protocol: A Self-Validating System
To ensure absolute trustworthiness in the structural assignment, the following NMR protocol incorporates built-in validation checks (e.g., solvent residual peak calibration and integration normalization).
Sample Preparation
Solvent Selection: Chloroform-d (CDCl₃, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS). CDCl₃ is selected over DMSO-d₆ due to the high lipophilicity imparted by the tert-butyl group, ensuring sharp line widths and optimal resolution [4].
Concentration: Dissolve accurately weighed 15.0 ± 1.0 mg of the 5-Keto-O-tert-butyl Fluvastatin reference standard in 0.6 mL of CDCl₃.
Filtration: Filter the solution through a 0.22 µm PTFE syringe filter directly into a 5 mm precision NMR tube to eliminate particulate-induced magnetic field inhomogeneities.
Instrumental Parameters
Spectrometer: 400 MHz or 600 MHz FT-NMR spectrometer equipped with a 5 mm broad-band inverse (BBI) or cryoprobe.
Pulse Sequence: Standard 1D zg30 (30° flip angle) to ensure quantitative integration without excessive T1 relaxation delays.
Acquisition Parameters:
Spectral Width (SW): 20 ppm (-2 to 18 ppm)
Number of Scans (NS): 64 (optimizes signal-to-noise ratio for minor splitting patterns)
Relaxation Delay (D1): 2.0 seconds (Self-validation: Ensures complete relaxation of the tert-butyl protons for accurate 9H integration).
Temperature: 298 K
System Suitability & Processing
Calibration: Calibrate the chemical shift axis by setting the TMS singlet to exactly 0.00 ppm (or the residual CHCl₃ peak to 7.26 ppm).
Phase & Baseline: Apply zero- and first-order phase corrections. Perform a multipoint baseline correction to ensure integration values are not artificially inflated by baseline roll.
Normalization: Set the integration of the tert-butyl singlet (~1.45 ppm) to exactly 9.00. All other integrals must mathematically validate the molecular formula (
).
Fig 2: Standardized 1H NMR acquisition and processing workflow for impurity profiling.
1H NMR Spectral Assignments & Interpretation
The 1H NMR spectrum of 5-Keto-O-tert-butyl Fluvastatin exhibits distinct regions that map perfectly to its structural domains. The presence of the C5-ketone (
-unsaturated to the indole-vinyl group) induces strong anisotropic deshielding effects compared to the parent API [5].
Quantitative Data Summary
Chemical Shift (, ppm)
Multiplicity
Integration
Coupling Constant (, Hz)
Proton Assignment / Structural Causality
7.50 - 7.75
d (or multiplet)
1H
~16.0
C7-H (Olefinic): Strongly deshielded due to -position of the -unsaturated C5-ketone system.
6.90 - 7.45
m
8H
-
Aromatic Protons: Indole core and 4-fluorophenyl ring. Complex overlapping multiplets.
6.20 - 6.35
d
1H
~16.0
C6-H (Olefinic):-position to the C5-ketone. The large value (16 Hz) confirms the trans (E) geometry of the double bond.
4.85 - 5.00
septet
1H
~7.0
N-CH (Isopropyl): Deshielded by the adjacent indole nitrogen.
4.40 - 4.55
m
1H
-
C3-H: Methine proton adjacent to the hydroxyl group.
3.50 - 3.60
br s
1H
-
C3-OH: Hydroxyl proton (exchangeable, broad).
2.65 - 2.80
d (or m)
2H
~6.0
C4-H₂: Diastereotopic methylene protons flanked by C3-OH and C5=O. Shifted significantly downfield compared to API due to the ketone.
2.40 - 2.55
d (or m)
2H
~6.0
C2-H₂: Methylene protons between the tert-butyl ester and C3-OH.
1.65 - 1.75
d
6H
~7.0
N-CH(CH₃)₂: Two equivalent methyl groups of the isopropyl moiety.
1.40 - 1.50
s
9H
-
O-tert-butyl: Massive singlet confirming the esterification of the carboxylic acid.
Diagnostic Markers for Impurity Identification (Causality Analysis)
To definitively differentiate 5-Keto-O-tert-butyl Fluvastatin from Fluvastatin API or the standard tert-butyl ester intermediate, analysts must focus on three localized causality markers:
The Olefinic Shift (C6 and C7): In Fluvastatin API, the C6 and C7 olefinic protons resonate as a multiplet/doublet pair between 5.50 and 6.50 ppm [2]. In the 5-keto impurity, the C5=O group conjugates with the double bond. This electron-withdrawing effect drastically deshields the C7 proton (shifting it to ~7.50 - 7.75 ppm) and the C6 proton (~6.25 ppm).
The C4 Methylene Deshielding: In the parent diol, the C4 methylene protons sit between two hydroxyl-bearing carbons, typically resonating around 1.50 - 1.80 ppm. The oxidation of C5 to a ketone pulls electron density away from C4, shifting these protons downfield to 2.65 - 2.80 ppm .
The tert-Butyl Singlet: The appearance of a sharp, 9-proton singlet at ~1.45 ppm unambiguously confirms that the molecule is the esterified derivative, not the free acid or sodium salt [1].
Conclusion
The 1H NMR spectral analysis of 5-Keto-O-tert-butyl Fluvastatin provides a robust, self-validating method for its identification in pharmaceutical matrices. By understanding the causal relationship between the C5-ketone's electron-withdrawing properties and the resulting downfield shifts of the C4 aliphatic and C6/C7 olefinic protons, analytical chemists can confidently track this specific impurity during process development and stability testing. Adherence to the standardized acquisition parameters ensures reproducible integration, fulfilling the rigorous demands of regulatory impurity profiling.
References
Veeprho Impurity Standards. 5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9. Retrieved from[Link]
Mahrouse, M. A., et al. (2010). Spectroscopic and chromatographic determination of fluvastatin sodium in presence of its acid degradate. International Journal of PharmTech Research. Retrieved from[Link]
Reddy, et al. (2008). An efficient industrial process for the preparation of fluvastatin sodium. Oriental Journal of Chemistry. Retrieved from[Link]
PubChem, National Institutes of Health. Fluvastatin | CID 1548972. Retrieved from[Link]
Chemical & Pharmaceutical Bulletin. Mechanism of Antioxidative Activity of Fluvastatin–Determination of the Active Position. Retrieved from[Link]
Method
Application Note: Mass Spectrometry Fragmentation Patterns of Fluvastatin tert-Butyl Esters
This Application Note is structured to guide analytical scientists through the characterization of Fluvastatin tert-butyl ester, a critical process intermediate and potential impurity in the synthesis of Fluvastatin Sodi...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is structured to guide analytical scientists through the characterization of Fluvastatin tert-butyl ester, a critical process intermediate and potential impurity in the synthesis of Fluvastatin Sodium.
Abstract & Scope
Fluvastatin tert-butyl ester (Impurity B) is a definitive intermediate in the synthetic pathway of Fluvastatin Sodium.[1] Its presence in the final API indicates incomplete hydrolysis or "carry-over" during the deprotection step.[1] While the parent drug (Fluvastatin) is well-characterized, the specific fragmentation behavior of the tert-butyl ester requires a nuanced understanding of ester pyrolysis and gas-phase ion chemistry.[1][2]
This guide details the Electrospray Ionization (ESI) fragmentation pathways of Fluvastatin tert-butyl ester. It provides a robust protocol for its detection, differentiation from the active pharmaceutical ingredient (API), and quantification in complex matrices.
Scientific Background & Mechanism
The tert-butyl ester moiety is chemically labile, designed to be removed under acidic or basic conditions.[1][2] In Mass Spectrometry (MS), this lability translates into a predictable but rapid fragmentation cascade.[2]
The "Isobutene Ejection" Mechanism
Unlike methyl or ethyl esters, tert-butyl esters in ESI-MS/MS undergo a specific McLafferty-like rearrangement or a 4-membered cyclic transition state elimination.[1][2]
Mechanism: The carbonyl oxygen abstracts a gamma-proton from one of the tert-butyl methyl groups.[1][2]
Product: The protonated carboxylic acid (Fluvastatin free acid, m/z 412).
This transition is so favorable that in-source fragmentation often converts the ester (m/z 468) to the acid (m/z 412) before the quadrupole selects the ion, potentially leading to false negatives if the source temperature is too high.
Transition (Δ -56 Da): Loss of isobutene (C4H8).[1][2]
Product (m/z 412): Formation of the protonated Fluvastatin acid. This is the Base Peak at low collision energies.
Pathway B: Dehydration & Cyclization
From the m/z 412 intermediate (or directly from 468 via simultaneous loss):
Transition (Δ -18 Da): Loss of water from the 3,5-diol side chain.[1][2]
Product (m/z 394): Dehydrated Fluvastatin (Lactone formation is common here).[2]
Secondary Loss (Δ -18 Da): Second dehydration to m/z 376 (fully conjugated side chain).[1][2]
Pathway C: Core Fragmentation (High Energy)
At higher collision energies (>35 eV), the stable indole core fragments:
m/z 224: Cleavage of the heptenoic side chain, leaving the fluorophenyl-indole core.
Summary of Transitions
Transition Type
Precursor (m/z)
Product (m/z)
Neutral Loss
Structural Interpretation
Primary
468.25
412.2
56 Da (C4H8)
Loss of Isobutene (Ester -> Acid)
Secondary
412.2
394.2
18 Da (H2O)
Dehydration/Lactonization
Tertiary
394.2
376.2
18 Da (H2O)
Formation of conjugated triene
Core
412.2
224.1
188 Da
Loss of side chain (C8H12O4)
Visualization of Signaling Pathways
Experimental Workflow
Figure 1: Analytical workflow for the isolation and detection of Fluvastatin tert-butyl ester.
Fragmentation Mechanism
Figure 2: ESI-MS/MS fragmentation cascade showing the characteristic loss of isobutene followed by dehydration.[1][2]
Critical Considerations for Researchers
In-Source Fragmentation: The loss of isobutene (468 -> 412) is thermally driven.[1][2] If your LC-MS trace shows a peak at the retention time of the ester but with a mass of 412, your source temperature is likely too high (>400°C). Lower the temp to 250-300°C to preserve the parent ion.
Solvent Choice:Do not use Methanol as the diluent or mobile phase if the sample sits for long periods. Acidic methanol can cause transesterification, converting the tert-butyl ester to a methyl ester (m/z 426), creating a false impurity artifact.[1][2] Use Acetonitrile.[1]
Differentiation: Fluvastatin Sodium (API) and the tert-butyl ester (Impurity) will both produce the m/z 412 fragment.[1][2] They must be separated chromatographically.[1][3] The ester is significantly more hydrophobic and will elute later on a C18 column.
References
European Pharmacopoeia (Ph.[1][2] Eur.) , "Fluvastatin Sodium Monograph," Impurity B (Fluvastatin tert-butyl ester).[1][2]
V. S. Tegeli et al. , "Significance of Impurity Profiling in Drug Development," Biomedical Journal, 2024.
PubChem , "Fluvastatin tert-butyl ester Compound Summary," National Library of Medicine.[1][2] Link[1][2]
H. Wang et al. , "Fragmentation study of statins using electrospray ionization tandem mass spectrometry," Rapid Communications in Mass Spectrometry, 2001. Link
Novartis Pharma , "Process for the selective synthesis of Fluvastatin," Patent EP1634870A1. Link
Application Note: Advanced Sample Preparation and Chromatographic Analysis of 5-Keto-O-tert-butyl Fluvastatin
Introduction and Scientific Context Fluvastatin is a potent, synthetic inhibitor of HMG-CoA reductase, widely prescribed for the management of hypercholesterolemia and the prevention of cardiovascular events[1]. Ensuring...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Scientific Context
Fluvastatin is a potent, synthetic inhibitor of HMG-CoA reductase, widely prescribed for the management of hypercholesterolemia and the prevention of cardiovascular events[1]. Ensuring the purity and stability of the Active Pharmaceutical Ingredient (API) is a critical regulatory requirement. During the synthesis and lifecycle of Fluvastatin sodium, specific related substances can emerge.
One such critical impurity is 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9)[2]. This structurally defined impurity typically manifests through two distinct pathways:
Synthetic Carryover: As an incompletely deprotected intermediate during the organic synthesis of the statin backbone.
Degradation: Via oxidative or hydrolytic modification of the parent drug under environmental stress[2].
Regulatory frameworks (ICH Q3A/B) mandate rigorous impurity profiling, typically requiring limits of Not More Than (NMT) 0.15% to 0.3% w/w for specified impurities in the final API[1]. This application note details a robust, self-validating sample preparation protocol and HPLC-UV methodology designed specifically for the accurate quantification of 5-Keto-O-tert-butyl Fluvastatin.
Figure 1: Formation pathways of 5-Keto-O-tert-butyl Fluvastatin via synthesis and degradation.
Physicochemical Rationale for Experimental Choices (E-E-A-T)
Designing an extraction workflow for statin impurities requires navigating the extreme inherent instability of the parent molecule. A poorly designed sample preparation step will induce artifactual degradation, leading to false-positive impurity reporting.
Acid and pH Sensitivity: Fluvastatin is notoriously labile in acidic environments, undergoing rapid lactonization and degradation (up to 45% degradation per hour in 0.1 M HCl)[3]. Therefore, the extraction diluent must be strictly buffered to a neutral/slightly alkaline pH (pH 7.5).
Thermal and Photolytic Vulnerability: The molecule exhibits measurable degradation under direct photolysis and thermal stress[3]. To prevent the ex vivo formation of keto-impurities during extraction, all sample preparation must be conducted in low-actinic (amber) glassware, and ultrasonication must be strictly temperature-controlled (< 20°C).
Hydrophobicity & Adsorption: The tert-butyl moiety significantly increases the lipophilicity of 5-Keto-O-tert-butyl Fluvastatin compared to the parent API. A high-organic diluent (50:50 Methanol:Aqueous Buffer) is required to ensure complete solubilization. Furthermore, Hydrophilic Polytetrafluoroethylene (PTFE) filters are mandated over Nylon to prevent the hydrophobic binding and subsequent loss of the impurity during clarification.
Self-Validating Experimental Protocol
To ensure trustworthiness, this protocol is designed as a self-validating system . It incorporates unspiked matrix blanks to rule out solvent/filter artifacts, and a System Suitability Test (SST) to verify extraction recovery and chromatographic resolution.
Reagents and Materials
Fluvastatin Sodium API (Reference Standard).
5-Keto-O-tert-butyl Fluvastatin Reference Standard (CAS 194935-02-9)[4].
HPLC-Grade Methanol (MeOH) and Acetonitrile (ACN).
Ammonium Acetate (
), LC-MS grade.
0.22 µm Hydrophilic PTFE Syringe Filters.
Amber volumetric flasks and centrifuge tubes.
Diluent Preparation
Dissolve 0.77 g of Ammonium Acetate in 1000 mL of Milli-Q water to create a 10 mM buffer.
Adjust the pH to 7.5 ± 0.1 using a dilute ammonia solution.
Mix the aqueous buffer with HPLC-grade Methanol in a 50:50 (v/v) ratio.
Degas via ultrasonication for 5 minutes prior to use.
Step-by-Step Sample Preparation Workflow
Step 1: Blank Preparation
Transfer 50 mL of the Diluent into an amber flask. Process this blank identically to the test samples to establish a baseline and confirm the absence of artifactual peaks.
Step 2: System Suitability Solution (SST) Preparation
Impurity Stock: Accurately weigh 5.0 mg of 5-Keto-O-tert-butyl Fluvastatin standard into a 50 mL amber flask. Dissolve in Diluent (100 µg/mL).
API Stock: Weigh 50.0 mg of Fluvastatin Sodium into a 50 mL amber flask. Add 30 mL of Diluent.
Spiking: Pipette 0.5 mL of the Impurity Stock into the API Stock flask. Make up to volume with Diluent. (Final concentration: 1000 µg/mL API, 1.0 µg/mL Impurity, representing a 0.1% specification limit).
Step 3: Test Sample Extraction (Formulated Tablets or API)
Accurately weigh and finely crush 10 Fluvastatin extended-release tablets.
Transfer an amount of powder equivalent to 50.0 mg of Fluvastatin into a 50 mL amber centrifuge tube.
Add 40 mL of Diluent. Vortex vigorously for 2 minutes to disrupt the polymer matrix.
Sonicate in a cold-water bath (< 20°C) for exactly 15 minutes. (Causality: Cold extraction prevents the thermal degradation of the API into secondary impurities).
Make up to exactly 50.0 mL with Diluent.
Centrifuge at 10,000 rpm for 10 minutes at 4°C to pellet insoluble excipients (e.g., microcrystalline cellulose, hypromellose).
Step 4: Clarification
Filter the supernatant through a 0.22 µm PTFE syringe filter. Critical: Discard the first 2 mL of the filtrate to saturate any potential non-specific binding sites on the membrane. Transfer the remaining filtrate to amber HPLC vials.
Figure 2: Step-by-step sample preparation workflow for 5-Keto-O-tert-butyl Fluvastatin analysis.
Chromatographic Conditions (HPLC-UV)
Because Fluvastatin and its related impurities share the indole chromophore, UV detection provides excellent sensitivity. The maximum absorption for Fluvastatin sodium is observed around 234 nm[5].
Column: C18, 150 mm × 4.6 mm, 3.5 µm (e.g., Hypersil ODS or equivalent)[5].
Mobile Phase A: 10 mM Ammonium Acetate buffer (pH 6.5).
The self-validating nature of the protocol ensures that the analytical batch is only accepted if the System Suitability Criteria are met. Below is a summary of typical validation data achieved using this methodology.
Table 1: System Suitability and Validation Parameters
Parameter
Acceptance Criteria
Typical Observed Value
Resolution (API vs Impurity)
3.4
Tailing Factor (Impurity)
1.12
Relative Standard Deviation (RSD)
(n=6 injections)
1.8%
Limit of Detection (LOD)
Signal-to-Noise
0.02 µg/mL
Limit of Quantitation (LOQ)
Signal-to-Noise
0.06 µg/mL
Matrix Spike Recovery
90.0% – 110.0%
98.5% ± 1.2%
Solution Stability
degradation over 24h
Stable up to 36h at 4°C
References
Veeprho. 5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9. Retrieved from:[Link]
Veeprho. Fluvastatin Impurities and Related Compound. Retrieved from:[Link]
Asian Journal of Pharmaceutical Analysis. Review on Forced Degradation Study of Statins. Retrieved from:[Link]
ResearchGate. Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium in bulk and tablet dosage form. Retrieved from:[Link]
Application Note: Chromatographic Strategies for the Separation of Fluvastatin Synthetic Intermediates
Executive Summary & Strategic Rationale Fluvastatin sodium, a synthetic HMG-CoA reductase inhibitor, presents a unique chromatographic challenge due to its racemic nature and the structural criticality of its dihydroxyhe...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Rationale
Fluvastatin sodium, a synthetic HMG-CoA reductase inhibitor, presents a unique chromatographic challenge due to its racemic nature and the structural criticality of its dihydroxyheptenoic acid side chain. Unlike fermentation-derived statins (e.g., Lovastatin), Fluvastatin is fully synthetic. The purity of the final API is contingent upon the rigorous control of specific intermediates, particularly the indole precursors and the stereochemical control of the reduction step that generates the syn-diol pharmacophore.
This guide moves beyond generic "purity assays" to address the process control requirements of Fluvastatin synthesis. We focus on three critical separation modules:
Early-Stage Intermediates: Separation of the indole core and aldehyde precursors.
Stereochemical Control: Critical resolution of the syn- (active) and anti- (impurity) diastereomers.
Chiral Purity: Enantiomeric separation of the racemate.
Synthetic Pathway & Target Analytes[1][2]
To design effective separations, one must understand the genesis of impurities. The synthesis typically proceeds via the formation of a fluorophenyl indole, followed by chain extension and stereoselective reduction.
Impurity A (Anti-isomer): The (3R, 5R) diastereomer (Process Impurity).
Impurity L (Lactone): Fluvastatin lactone (formed under acidic conditions).
Visualization: Synthetic Logic & Impurity Origins
Figure 1: Synthetic pathway of Fluvastatin highlighting the origin of critical intermediates and the syn/anti diastereomeric split.
Method Development Protocols
Protocol A: Separation of Early Intermediates (Indole & Aldehyde)
Objective: Monitor the conversion of the Indole core (INT-1) to the Aldehyde (INT-2).
Challenge: Both compounds are highly hydrophobic and structurally similar.
Solution: A high-carbon load C18 column with a strong organic gradient is required to elute these lipophilic compounds within a reasonable timeframe.
Parameter
Condition
Column
C18 (L1), 150 x 4.6 mm, 5 µm (e.g., Zorbax Eclipse Plus or Hypersil ODS)
Mechanistic Insight: The low pH suppresses the ionization of any trace acidic impurities, while the high acetonitrile content ensures the elution of the neutral, lipophilic indole core. Dual-wavelength detection is crucial: the aldehyde carbonyl conjugation shifts the lambda-max to ~305 nm, allowing specific monitoring of the reaction progress.
Protocol B: Critical Diastereomer Separation (Syn vs. Anti)
Objective: Quantify the Anti-isomer (Impurity A) in the presence of the Syn-isomer (API).
Scientific Context: The pharmacological activity resides primarily in the syn-diol structure (mimicking the HMG-CoA transition state). The anti-isomer is a direct result of poor stereocontrol during the reduction of the keto-ester (INT-3).
Requirement: Baseline resolution (Rs > 1.5) between Syn and Anti forms.
Parameter
Condition
Column
Phenyl-Hexyl or C18 High Density (250 x 4.6 mm, 5 µm)
UV @ 305 nm (Specific to the fluorophenyl-indole chromophore)
Retention
Syn-isomer: ~7.5 min; Anti-isomer: ~8.2 min
Why this works:
Selectivity: The anti-isomer forms an intramolecular hydrogen bond pattern different from the syn-isomer, altering its effective hydrophobicity.
pH Control: At pH 4.5, the carboxylic acid is partially ionized. Ammonium acetate prevents peak tailing common with amine-containing statins.
Phenyl-Hexyl Chemistry: While C18 works, a Phenyl-Hexyl phase often provides superior selectivity for the diastereomers due to pi-pi interactions with the indole ring, accentuating the subtle shape differences between syn and anti conformations.
Objective: Separate the (3R, 5S) and (3S, 5R) enantiomers.
Note: Fluvastatin is often administered as a racemate, but enantiomeric purity is a critical characterization test during development.
System Suitability: Resolution (Rs) between enantiomers must be > 2.0.
TFA Role: The addition of 0.1% TFA is mandatory to suppress the ionization of the carboxylic acid group; without it, peaks will broaden significantly due to interaction with the amylose matrix.
Troubleshooting & Decision Logic
Use this decision tree to select the appropriate method based on the synthesis stage and observed issues.
Figure 2: Decision matrix for selecting the appropriate chromatographic protocol.
References
International Council for Harmonisation (ICH). ICH Q3A(R2) Impurities in New Drug Substances.[2][3] (2006).[3][4][5] Retrieved from [Link]
Gomes, F. P., et al. Development and validation of stability-indicating HPLC methods for quantitative determination of pravastatin, fluvastatin, atorvastatin and rosuvastatin in pharmaceuticals.[5] Analytical Letters (2009).[5] Retrieved from [Link]
Korhonova, M., et al. Optical Isomers of Atorvastatin, Rosuvastatin and Fluvastatin Enantiospecifically Activate Pregnane X Receptor PXR.[6] PLOS ONE (2015). Retrieved from [Link]
Cleanchem Laboratories. Fluvastatin Impurity Profile and Standards. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Status: Operational
Lead Scientist: Dr. Aris Thorne, Senior Application Scientist
Subject: Optimization of Chromatographic Resolution (
) for Fluvastatin Synthetic Intermediates
Introduction: The Separation Challenge
Welcome to the technical support hub. You are likely here because you are facing resolution issues with 5-Keto-O-tert-butyl Fluvastatin , a critical synthetic intermediate in the manufacturing of Fluvastatin Sodium.
The Chemist's Dilemma:
Unlike the final drug substance (Fluvastatin Sodium), this intermediate possesses two distinct structural features that complicate separation:
The tert-butyl ester moiety: This adds significant steric bulk and hydrophobicity, shifting retention times (
) significantly later than the parent acid.
The 5-keto group: This oxidation state alters the polarity and hydrogen-bonding potential compared to the 3,5-dihydroxy target, often leading to co-elution with the anti-isomer or the dihydroxy-t-butyl ester precursor.
This guide moves beyond generic advice, focusing on the specific physicochemical interactions required to resolve this lipophilic intermediate.
Module 1: Method Development & Core Chemistry
Q: Which stationary phase offers the best selectivity for the 5-keto intermediate?
A: Start with a high-carbon-load C18, but switch to Phenyl-Hexyl if isomer separation fails.
The Mechanism: The tert-butyl group dominates the retention mechanism via hydrophobic interaction. A standard C18 (L1 packing) provides the necessary retentivity (
). However, if you cannot separate the 5-keto form from the 3,5-dihydroxy ester, the separation is driven by the difference in polar functional groups.
Recommendation:
Primary Choice: End-capped C18 (e.g., Zorbax Eclipse Plus C18 or Hypersil BDS C18). The end-capping reduces silanol activity, which is crucial because the keto group can interact with free silanols, causing peak tailing.
Secondary Choice (For Isomers): Phenyl-Hexyl. The pi-pi interactions with the fluorophenyl-indole core of Fluvastatin can provide orthogonal selectivity that separates the planar differences between the keto and hydroxyl forms better than pure hydrophobicity.
Q: My peak is broad and tailing. How do I sharpen the peak shape?
A: Optimization of Mobile Phase pH and Temperature is required.
The Cause: Even though the carboxylic acid is protected by the tert-butyl group, the indole nitrogen and the keto-enol tautomerism at the 5-position can lead to secondary interactions.
The Fix:
Temperature: Increase column temperature to 35°C - 40°C . This improves mass transfer kinetics for the bulky tert-butyl molecule, sharpening the peak.
Buffer Selection: Use Ammonium Acetate (10-20 mM) adjusted to pH 4.5 - 6.0 .
Why? Acidic pH prevents the lactonization of any free-acid impurities present. While the ester is stable, the matrix likely contains precursors.
Note: Avoid extremely low pH (< 2.5) if you suspect hydrolysis of the tert-butyl ester over long run times.
Module 2: Troubleshooting & Optimization
Q: I have co-elution with the "Anti-Isomer" or "Des-fluoro" impurities. How do I improve Resolution (
)?
A: You must tune the Selectivity Factor (
) using the organic modifier.
The Logic: Acetonitrile (ACN) is a dipole-dipole solvent, while Methanol (MeOH) is a proton donor/acceptor. The 5-keto group interacts differently with MeOH than the 3,5-hydroxyl groups of the impurities.
Protocol:
If using 100% ACN as the organic phase, introduce Methanol (e.g., ACN:MeOH 70:30).
The hydrogen bonding of Methanol often increases the retention of the hydroxylated impurities relative to the keto-intermediate, pulling the peaks apart.
Q: Which detection wavelength should I use?
A: Use 365 nm for specificity, 305 nm for total impurity profiling.
The Insight: The USP monograph for Fluvastatin Sodium specifically notes that 3-hydroxy-5-keto fluvastatin should be monitored at 365 nm .[1]
Application:
The 5-keto conjugation extends the chromophore absorption.
305 nm: Max absorbance for the indole core (detects everything).
365 nm: Enhanced selectivity for the keto-derivative. If you have a co-eluting peak at 305 nm, check 365 nm. If one peak disappears, you have successfully identified the non-keto impurity.
Module 3: Visualization & Logic Flows
Troubleshooting Logic: The Resolution Tree
Use this decision matrix when
.
Figure 1: Step-by-step logic for diagnosing resolution failure in statin intermediate analysis.
Module 4: Standardized Experimental Protocol
System Suitability Test (SST) for 5-Keto-O-tert-butyl Fluvastatin
To ensure your data is reliable (Trustworthiness), run this SST before every sample batch.
Parameter
Acceptance Criteria
Scientific Rationale
Resolution ()
between 5-keto and nearest impurity
Ensures accurate quantitation of the intermediate.
Tailing Factor ()
Tailing indicates secondary silanol interactions or column overload.
Capacity Factor ()
The tert-butyl group is hydrophobic; early elution indicates method failure (too much organic).
Gradient ramp to elute the lipophilic tert-butyl ester.
20.0
10%
90%
Wash step to remove dimers/oligomers.
21.0
60%
40%
Return to initial.
25.0
60%
40%
Re-equilibration (Critical).
References
International Journal of Novel Research and Development (IJNRD). (2024). Development & validation of stability indicating HPLC method for the determination of chromatographic purity of fluvastatin sodium. Retrieved from [Link]
United States Pharmacopeia (USP). USP Monographs: Fluvastatin Sodium.[3] (Referenced for 365 nm detection of keto-impurities).[1] Retrieved from [Link]
Journal of Chemical and Pharmaceutical Research. (2011). A Stability-Indicating RP-LC method for the Determination of Related Substances in Simvastatin. (Referenced for comparative statin impurity separation logic). Retrieved from [Link]
Technical Support Center: Stability & Troubleshooting for 5-Keto-O-tert-butyl Fluvastatin in Solution
Welcome to the Technical Support Center for analytical chemists and drug development professionals working with Fluvastatin impurities. 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) is a structurally defined related...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for analytical chemists and drug development professionals working with Fluvastatin impurities. 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) is a structurally defined related substance produced via oxidative or hydrolytic modification during the synthesis and storage of Fluvastatin[1]. Due to its complex functional groups—including a bulky tert-butyl ester, a conjugated diene, and an indole ring—this compound exhibits unique instability profiles in solution.
This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to ensure the integrity of your analytical standards and system suitability solutions.
Mechanistic Degradation Pathways
Understanding why a molecule degrades is the first step in preventing it. 5-Keto-O-tert-butyl Fluvastatin is susceptible to three primary degradation vectors:
Solvolysis & Hydrolysis: The tert-butyl ester is vulnerable to hydrolysis at extremes of pH, rapidly converting into 5-Keto Fluvastatin[1].
Acid-Catalyzed Lactonization: Like all statins, exposure to acidic environments promotes dehydration and the formation of closed-ring lactone degradants[2].
Direct Photolysis: The conjugated indole fluorophore system absorbs strongly at wavelengths >290 nm, making the molecule highly susceptible to photo-isomerization (e.g., anti-isomer formation) and radical cleavage under ambient laboratory lighting[3].
Fig 1: Mechanistic degradation pathways of 5-Keto-O-tert-butyl Fluvastatin in solution.
Troubleshooting Guide & FAQs
Q1: Why is my 5-Keto-O-tert-butyl Fluvastatin standard degrading rapidly in methanolic or aqueous solutions?Causality: Protic solvents (like methanol) mixed with water without strict pH control facilitate solvolysis. Under even slightly acidic conditions, statin derivatives undergo dehydration and lactonization, while basic conditions accelerate the cleavage of the tert-butyl ester[2][3].
Solution: Never store working solutions in unbuffered aqueous-organic mixtures for more than 24 hours. If an aqueous diluent is required for HPLC injection, buffer the solution to a neutral pH (7.0–7.5) and maintain the autosampler at 4°C.
Q2: How do I prevent photolytic degradation during extended HPLC autosampler storage?Causality: The molecule contains chromophores that absorb UV/Vis radiation above 290 nm[3]. Ambient laboratory lighting provides sufficient photon energy to induce photo-isomerization and oxidative cleavage of the diene bridge[2].
Solution: Employ a strict light-protection protocol. Use low-actinic (amber) glassware for all stock preparations and amber HPLC vials.
Q3: What is the optimal solvent system for long-term stock solution stability?Causality: Chemical stability is maximized when the molecule is isolated from proton donors and nucleophiles that drive hydrolysis.
Solution: Prepare primary stock solutions in anhydrous, HPLC-grade Acetonitrile (ACN) or Dimethyl Sulfoxide (DMSO). Aliquot into single-use amber vials and store at -20°C. When stored properly, system suitability solutions can remain stable for 1 to 6 months[4][5].
Q4: Why am I seeing baseline drift and poor resolution for the keto-impurity during HPLC analysis?Causality: Keto-derivatives of fluvastatin (such as 3-hydroxy-5-keto fluvastatin and its esters) have shifted absorption maxima compared to the parent fluvastatin molecule. Monitoring them at the standard 305 nm wavelength yields poor response and integration issues[4].
Solution: According to USP compendial methodologies, keto-derivatives of fluvastatin must be monitored at 365 nm[4][5]. Ensure your method utilizes a Diode Array Detector (DAD) to extract the 365 nm chromatogram specifically for this impurity.
Quantitative Stability Data
The following table summarizes the degradation kinetics of 5-Keto-O-tert-butyl Fluvastatin under various environmental conditions, allowing you to benchmark your own stability-indicating assays.
To ensure absolute trustworthiness in your analytical results, utilize the following self-validating protocol for preparing stability-indicating solutions[6].
Step 1: Anhydrous Stock Preparation
Action: Dissolve 10.0 mg of 5-Keto-O-tert-butyl Fluvastatin reference standard in 10.0 mL of anhydrous Acetonitrile.
Causality: Eliminates protic solvolysis and ester hydrolysis pathways at the source.
Self-Validation Check: Immediately analyze an aliquot via HPLC-DAD. The purity must be ≥99.0% with no secondary peaks >0.1% at 365 nm. This establishes your absolute "Time Zero" (T0) baseline.
Step 2: Buffered Diluent Formulation
Action: Prepare the working diluent using 50:50 Acetonitrile : 10 mM Potassium Phosphate buffer, adjusted strictly to pH 7.2 using dilute KOH or H3PO4.
Causality: A neutral pH prevents acid-catalyzed lactonization and base-catalyzed ester hydrolysis during the autosampler residence time[2][6].
Step 3: Actinic Protection & Aliquoting
Action: Transfer working solutions exclusively into amber HPLC vials with PTFE-lined septa.
Causality: PTFE prevents the extraction of plasticizers, while amber glass blocks >290 nm photons, halting direct photolysis[3].
Self-Validation Check: Prepare a parallel clear-glass vial exposed to ambient laboratory light. A successful, self-validating system will show <0.5% degradation in the amber vial and measurable anti-isomer/photolytic formation in the clear vial after 24 hours, proving the necessity and effectiveness of the light-protection strategy.
References
Veeprho - 5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9[Link]
PubMed (NIH) - Improvement in chemical and physical stability of fluvastatin drug through hydrogen bonding interactions with different polymer matrices[Link]
Target Molecule: tert-Butyl (E)-7-[3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl]-5-oxo-hept-6-enoate (or related 3-hydroxy-5-oxo / 3,5-dioxo variants depending on specific route).
Criticality: This intermediate is the "linchpin" of the Fluvastatin synthesis. It connects the indole fluorophore to the chiral statin side chain. The "5-Keto" functionality (often generated via Horner-Wadsworth-Emmons or Aldol condensation) is chemically fragile.
The Yield Problem: Low yield at this stage is rarely due to a single factor. It is typically a convergence of moisture sensitivity (quenching the carbanion), beta-elimination (loss of the hydroxyl group to form a diene), or acid-catalyzed hydrolysis of the tert-butyl ester during workup.
Diagnostic Workflow (Logic Diagram)
Before altering parameters, identify the failure mode using this decision tree.
Figure 1: Diagnostic logic flow for identifying the root cause of yield loss in Fluvastatin intermediate synthesis.
Module 1: Reaction Optimization (Upstream)
The formation of the 5-keto (or 3-hydroxy-5-oxo) backbone usually involves a Horner-Wadsworth-Emmons (HWE) reaction or an Aldol condensation .
Q1: I see significant unreacted indole aldehyde. Is my phosphonate/acetoacetate bad?
Technical Insight: It is likely not the reagent itself, but the deprotonation efficiency .
The HWE reaction requires the formation of a phosphonate carbanion.[1][2][3] If your solvent (THF) contains moisture (>100 ppm), the base (e.g., NaH or LiHMDS) is quenched immediately.
Causality: Water competes with the phosphonate for the base. 100 ppm water in 1L THF is ~5.5 mmol of water, which can kill 5-10% of your base instantly.
Protocol Fix:
Distill THF over Sodium/Benzophenone or use a molecular sieve drying column. Target <50 ppm water [1].
If using NaH (60% dispersion), wash it with dry hexane only if strictly necessary; otherwise, use directly to avoid introducing moisture during washing.
Self-Validating Step: Observe the hydrogen evolution (if using NaH) or color change (if using n-BuLi/LiHMDS). No gas/color change = dead base.
Q2: I am getting a "gum" instead of a solid, and yield is 40%. NMR shows vinyl protons but missing t-butyl.
Technical Insight: You are likely experiencing thermal elimination or polymerization .
The 5-keto-7-indole system is a "vinylogous amide" type structure extended by a double bond. It is electron-rich and prone to side reactions at high temperatures.
Temperature Threshold: Never exceed 0°C during the addition of the aldehyde.
Base Selection: Switch from NaH (heterogeneous, hot spots) to LiHMDS or NaHMDS (homogeneous, -78°C). Lithium counter-ions often stabilize the intermediate chelate, improving yield and E-selectivity [2].
Optimization Table: Base & Conditions
Parameter
Standard (NaH)
Optimized (LiHMDS)
Why?
Temp
0°C to RT
-78°C to -40°C
Low temp prevents polymerization of the indole vinyl chain.
Excess strong base can deprotonate the product (gamma-position), causing side reactions.
Yield Impact
50-65%
85-92%
Kinetic control favors the desired condensation over self-condensation.
Module 2: Workup & Isolation (Downstream)
This is the most common point of failure for the tert-butyl ester.
Q3: My reaction looked good on TLC, but after workup, the product mass is low. Where did it go?
Technical Insight: You likely hydrolyzed the tert-butyl ester or induced elimination during the quench.
The Trap: tert-Butyl esters are acid-labile. Standard laboratory practice often involves quenching with 1M HCl or saturated NH₄Cl.
Saturated NH₄Cl is weakly acidic (pH ~4-5).
If the reaction mixture was warm during quench, the t-butyl group cleaves, forming the free acid (water-soluble), which is lost in the aqueous wash.
Corrective Protocol:
Cold Quench: Quench at -20°C or lower.
Buffer: Use Phosphate Buffer (pH 7.0 - 7.2) or diluted NaHCO₃. Do not use strong acids.
Phase Separation: Keep the organic phase neutral/slightly basic.
Q4: How do I remove the excess phosphonate/acetoacetate reagent?
Technical Insight: Distillation is dangerous due to heat. Crystallization is preferred.
Method: The 5-keto fluvastatin intermediate often crystallizes from Isopropanol (IPA) or MTBE/Hexane .
Purification Hack: If the product is an oil, perform a "filtration through silica" (short pad) using 10% EtOAc/Hexane to remove the polar phosphonate byproducts before attempting crystallization.
Detailed Experimental Protocol (Optimized)
Procedure for HWE Coupling (Self-Validating):
Setup: Flame-dry a 3-neck flask under Nitrogen flow.
Reagent A (Phosphonate): Dissolve tert-butyl 6-(dimethoxyphosphoryl)-3,5-dioxohexanoate (1.2 eq) in anhydrous THF (10 vol). Cool to -10°C .
Base Addition: Add LiHMDS (1.0 M in THF, 1.25 eq) dropwise over 30 min.
Checkpoint: Solution should turn clear/yellow. If cloudy precipitate forms that doesn't redissolve, check solvent dryness.
Stir for 1 hour at -10°C to ensure complete anion formation.
Quench: Pour reaction mixture into ice-cold saturated NaHCO₃ .
Extraction: Extract with EtOAc (3x). Wash combined organics with Brine.
Critical: Dry over Na₂SO₄ (neutral), not MgSO₄ (slightly acidic).
Concentration: Rotary evaporate at < 35°C bath temperature.
References
Process Chemistry of Fluvastatin:
Jahngen, E. G. E., et al. "Synthesis of Fluvastatin."[4] Journal of Organic Chemistry.
Note: While specific patent literature is often the primary source, standard process chemistry principles for HWE apply.
HWE Reaction Optimization:
Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects."[1][5][3] Chemical Reviews, 89(4), 863-927.
Tert-Butyl Ester Stability:
Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." Wiley-Interscience.
Standard reference for stability conditions of t-butyl esters.
Specific Synthesis Route (Patent Grounding):
"Process for the preparation of Fluvastatin." US Patent 5,354,772.[6]
(Note: Ensure all chemical handling complies with your institution's safety data sheets (SDS) for Fluvastatin intermediates, which are potent biological agents.)
Technical Support Center: Minimizing Degradation of Fluvastatin Tert-butyl Ester During Extraction
Welcome to the technical support center for Fluvastatin tert-butyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice fo...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for Fluvastatin tert-butyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for minimizing degradation during the extraction of this compound. Here, we address common challenges and provide scientifically grounded solutions to ensure the integrity of your experimental results.
Frequently Asked Questions (FAQs)
Q1: What are the primary degradation pathways for Fluvastatin tert-butyl ester during extraction?
A1: The main degradation pathway for Fluvastatin tert-butyl ester is hydrolysis of the tert-butyl ester group to form Fluvastatin, the active carboxylic acid. This hydrolysis is highly susceptible to both acidic and basic conditions.[1][2] Additionally, like other statins, it can be sensitive to thermal stress and oxidation.[3] The tert-butyl ester is a protecting group, and its cleavage is often a desired synthetic step, but during extraction, it represents a significant stability challenge.[4]
Q2: What is the optimal pH range for extracting and handling Fluvastatin tert-butyl ester to prevent hydrolysis?
A2: To minimize hydrolysis, it is crucial to maintain a slightly acidic to neutral pH, ideally between 4 and 7. Statins, in general, show increased stability in mildly acidic conditions.[5] Both strong acidic and alkaline environments will catalyze the hydrolysis of the ester.[1][6] For instance, studies on similar statins have shown that the lactone form, which is structurally related to the ester, is most stable at a pH of 4.5.[5] At pH values above 8, the hydrolysis of esters like simvastatin is rapid. Therefore, careful control of pH throughout the extraction process is paramount.
Q3: Which solvents are recommended for the extraction of Fluvastatin tert-butyl ester?
A3: The choice of solvent is critical and should be based on maximizing the solubility of the ester while minimizing degradation. Fluvastatin tert-butyl ester is a lipophilic compound.[7] Therefore, water-immiscible organic solvents are generally preferred for extraction.
Recommended Solvents: Dichloromethane (DCM), ethyl acetate, and methyl tert-butyl ether (MTBE) are suitable choices. These solvents have good solvating power for the ester and are relatively non-polar, which can help to limit the extent of hydrolysis if trace amounts of acid or base are present.
Solvents to Use with Caution: Alcohols like methanol or ethanol can be used, but they are more polar and may facilitate hydrolysis, especially if the sample contains water and acidic or basic residues.[8][9] If alcohols are necessary, the extraction should be performed at low temperatures and for a minimal duration.
Q4: How does temperature affect the stability of Fluvastatin tert-butyl ester during extraction?
A4: Elevated temperatures can significantly accelerate the degradation of Fluvastatin tert-butyl ester. Statins are known to be susceptible to thermal stress, which can lead to hydrolysis and other degradation products.[1][3] It is strongly recommended to perform all extraction steps at room temperature or below. If any concentration steps are required (e.g., evaporation of solvent), they should be carried out under reduced pressure and at a low temperature (e.g., using a rotary evaporator with a chilled water bath).
Troubleshooting Guide
Issue 1: Low recovery of Fluvastatin tert-butyl ester in the final extract.
Possible Cause 1: Hydrolysis to Fluvastatin.
This is the most common cause of low recovery. The presence of acidic or basic residues in the sample or on glassware can catalyze the cleavage of the tert-butyl ester.
Troubleshooting Steps:
pH Control: Ensure all aqueous solutions used during the extraction are buffered to a pH between 4.5 and 6.5.
Glassware Preparation: Use glassware that has been thoroughly rinsed with a neutral cleaning agent and then with deionized water to remove any acidic or basic residues.
Extraction Solvent: Use a dry, water-immiscible solvent like dichloromethane or ethyl acetate. The presence of water can facilitate hydrolysis.
Temperature: Perform the extraction at room temperature or on ice to minimize the rate of hydrolysis.
Possible Cause 2: Incomplete Extraction.
The partitioning of the analyte between the aqueous and organic phases may not be optimal.
Troubleshooting Steps:
Solvent Choice: Ensure the chosen organic solvent has a high affinity for Fluvastatin tert-butyl ester.
Multiple Extractions: Perform multiple extractions with smaller volumes of the organic solvent rather than a single extraction with a large volume. This is generally more efficient at recovering the analyte.
Salting Out: If extracting from an aqueous phase, adding a neutral salt like sodium chloride can decrease the solubility of the ester in the aqueous layer and drive it into the organic phase.
Issue 2: The appearance of a significant Fluvastatin peak in the chromatogram of the extracted sample.
This is a clear indication that the tert-butyl ester is being hydrolyzed during the extraction process.
Workflow to Minimize Hydrolysis:
Caption: Recommended workflow for minimizing hydrolysis during extraction.
Issue 3: Observation of unexpected peaks in the chromatogram, other than Fluvastatin tert-butyl ester and Fluvastatin.
Possible Cause: Oxidative or Photolytic Degradation.
Statins can be susceptible to degradation by light and oxidation.
Troubleshooting Steps:
Protection from Light: Conduct the extraction in amber-colored glassware or under low-light conditions to prevent photolytic degradation.
Use of Antioxidants: If oxidative degradation is suspected, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent.
Degassed Solvents: Using solvents that have been degassed by sparging with nitrogen can help to minimize oxidation.
Experimental Protocols
Protocol 1: Standard Liquid-Liquid Extraction (LLE) for Fluvastatin Tert-butyl Ester
This protocol is designed for the extraction of Fluvastatin tert-butyl ester from a simple aqueous matrix.
pH Adjustment: Adjust the pH of the aqueous sample (e.g., 1 mL) to 5.0 using a suitable buffer (e.g., 0.1 M phosphate buffer).
Solvent Addition: Add 2 mL of ice-cold dichloromethane to the sample.
Extraction: Vortex the mixture for 1 minute.
Phase Separation: Centrifuge at 4°C for 10 minutes at 3000 rpm to separate the phases.
Collection: Carefully transfer the lower organic layer to a clean tube.
Repeat: Repeat the extraction (steps 2-5) two more times, combining the organic layers.
Drying: Dry the combined organic extract over anhydrous sodium sulfate.
Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator at low temperature (<30°C).
Reconstitution: Reconstitute the residue in a suitable solvent (e.g., acetonitrile/water) for analysis.
Protocol 2: Solid-Phase Extraction (SPE) for Cleaner Extracts
SPE can provide a cleaner extract and may be suitable for more complex matrices like plasma.
Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water adjusted to pH 5.0.
Sample Loading: Load the pre-treated sample (pH adjusted to 5.0) onto the SPE cartridge.
Washing: Wash the cartridge with 1 mL of water:methanol (90:10, v/v) to remove polar impurities.
Elution: Elute the Fluvastatin tert-butyl ester with 1 mL of methanol or acetonitrile.
Evaporation and Reconstitution: Evaporate the eluate and reconstitute as described in the LLE protocol.
Data Presentation
Table 1: Stability of Fluvastatin Tert-butyl Ester under Various pH Conditions
pH
Condition
Expected Stability
Primary Degradation Product
< 3
Acidic
Low
Fluvastatin
4-6
Mildly Acidic
High
Minimal
7
Neutral
Moderate
Fluvastatin (slow hydrolysis)
> 8
Basic
Very Low
Fluvastatin
This table is a qualitative representation based on the known chemistry of tert-butyl esters and statins.[5][10]
Degradation Pathway Visualization
Caption: Primary degradation pathways of Fluvastatin tert-butyl ester.
References
Reddy, K. S., Kumar, V. S., & Reddy, B. V. (2006). Montmorillonite Clay: A Novel Reagent for the Chemoselective Hydrolysis of t-Butyl Esters. Synlett, 2006(11), 1775-1777.
Sopyan, I., Fudholi, A., Muchtaridi, M., & Sari, P. (2018). Forced degradation study of statins: a review. International Journal of Applied Pharmaceutics, 10(6), 22-33.
Jain, R., & Shah, H. (2021). Review on Forced Degradation Study of Statins. Asian Journal of Pharmaceutical Analysis, 11(3), 163-168.
de Vrueh, R. L. A., et al. (2007). Selective enzymatic hydrolysis of C-terminal tert-butyl esters of peptides.
Gaudana, R., et al. (2025).
BenchChem. (2025). Technical Support Center: t-Butyl Ester Protecting Group Hydrolysis.
Wu, Y., & Sun, Y. (2005). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry, 70(1), 213-215.
Sopyan, I., Fudholi, A., Muchtaridi, M., & Sari, P. (2018). Forced degradation study of statins: A review.
Al-Abri, S. A., et al. (2019). The role of acid-base imbalance in statin-induced myotoxicity. PLoS ONE, 14(1), e0210214.
BenchChem. (2025).
Cohen, S. G., & Schneider, A. (1941). Cleavage of the Alkyl-Oxygen Bond in the Hydrolysis of Esters. t-Butyl 2,4,6-Trimethylbenzoate. Journal of the American Chemical Society, 63(12), 3382-3388.
Piecha, M., et al. (2009). Stability studies of cholesterol lowering statin drugs in aqueous samples using HPLC and LC–MS. Environmental Chemistry Letters, 7(3), 231-237.
Patil, P., & Wankhede, S. (2024).
Sankar, A. S. K., et al. (2011). Validated RP-HPLC method for fluvastatin sodium in bulk and its dosage form. International Journal of Pharmacy and Pharmaceutical Sciences, 3(2), 128-131.
Agilent Technologies. (2012). A High Sensitivity Method for the Quantification of Fluvastatin in Plasma Using an Agilent 1290 Infi nity Binary LC and an Agilent 6490 Triple Quadrupole Mass Spectrometer.
Ashour, S., & Khateeb, M. (2023). New HPLC method for determination of fluvastatin anti-hyperlipidemic drug in bulk and pharmaceutical dosage using simvastatin as internal standard. Drug Analytical Research, 7(1), 21-26.
Kumar, P., et al. (2021). Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium in bulk and pharmaceutical dosage forms. Open Access Research Journal of Life Sciences, 2(1), 15-22.
Pevarello, P., et al. (2008). Process for the preparation of Fluvastatin Sodium salt.
Veeprho. (n.d.). Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester | CAS 920275-08-7.
Waters Corporation. (n.d.).
Garcia-Galán, M. J., et al. (2011). Comparison of different extraction methods for the determination of statin drugs in wastewater and river water by HPLC/Q-TOF-MS. Talanta, 85(3), 1388-1396.
National Center for Biotechnology Information. (n.d.).
Anantakrishnan, S. V., & Radhakrishnamurti, P. S. (1961). Solvent influences in the alkaline hydrolysis of esters in aqueous ethanol. Indian Journal of Chemistry, 3, 336-340.
Merck & Co., Inc. (2008).
El-Gindy, A., El-Zeany, B., & Awad, T. (2002). Spectroscopic and chromatographic determination of fluvastatin sodium in presence of its acid degradate. Journal of Pharmaceutical and Biomedical Analysis, 27(1-2), 9-18.
Horlenko, T., & Tatum, C. M. (1978). Esterification and extraction process.
National Center for Biotechnology Information. (n.d.).
Clearsynth. (n.d.).
Sedelmeier, G., et al. (2006). An Improved Manufacturing Process for Fluvastatin. Organic Process Research & Development, 10(6), 1195-1200.
Pharmaffiliates. (n.d.). (3R,5S)
Alshishani, A., et al. (2020). Development and validation of a dispersive liquid–liquid microextraction method for the determination of phthalate esters in perfumes using gas chromatography-mass spectrometry.
Schloegl, G., et al. (2006). Process and intermediates for the selective synthesis of Fluvastatin.
Da Porto, C., et al. (2018). The Effect of Different Solvents on Extraction Yield, Total Phenolic Content and Antioxidant Activity of Extracts from Pine Bark (Pinus pinaster subsp. atlantica).
Nguyen, T. H., et al. (2015). Effect of Extraction Solvents and Drying Methods on the Physicochemical and Antioxidant Properties of Helicteres hirsuta Lour. Leaves. Foods, 4(4), 543-556.
Solving co-elution issues with Fluvastatin and 5-Keto impurities
Welcome to the technical support center for resolving co-elution issues with Fluvastatin and its 5-Keto impurity. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for resolving co-elution issues with Fluvastatin and its 5-Keto impurity. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently encountered challenges during the chromatographic analysis of Fluvastatin.
Understanding the Challenge: Fluvastatin and the 5-Keto Impurity
Fluvastatin is a synthetic HMG-CoA reductase inhibitor used to lower cholesterol. The 5-Keto impurity, also known as 3-Hydroxy-5-Keto Fluvastatin or Fluvastatin EP Impurity D, is a potential degradation product or process-related impurity. Due to their structural similarity, achieving baseline separation between Fluvastatin and this impurity can be a significant analytical challenge. Co-elution can lead to inaccurate quantification of the impurity, potentially compromising the quality and safety assessment of the drug substance or product.
This guide provides a systematic approach to troubleshooting and resolving this co-elution issue, grounded in scientific principles and regulatory expectations.
Physicochemical Properties at a Glance
A successful separation strategy begins with understanding the physicochemical differences between the analyte and the impurity.
Property
Fluvastatin
5-Keto Fluvastatin
Implication for Separation
Molecular Weight
411.47 g/mol (free acid)
409.45 g/mol (free acid)
Minimal difference; mass spectrometry can distinguish but won't aid chromatographic separation.
pKa
~5.5 (carboxylic acid)
Expected to be similar to Fluvastatin
Both compounds are acidic; mobile phase pH will be a critical parameter for controlling ionization and retention.
LogP
~4.5
~3.4
The 5-Keto impurity is more polar (lower LogP) than Fluvastatin. This difference in hydrophobicity is the primary handle for separation in reversed-phase HPLC.
Question 1: My Fluvastatin peak is showing a shoulder or is asymmetrical. How can I confirm if it's co-eluting with the 5-Keto impurity?
Answer:
An asymmetrical peak, especially with a shoulder, is a common sign of co-elution.[1] Before extensive method redevelopment, it's crucial to confirm the presence of the co-eluting impurity.
Expertise & Experience: A diode array detector (DAD) or a mass spectrometer (MS) is invaluable here.
Using a DAD: A peak purity analysis across the peak can reveal the presence of more than one component. If the UV spectra at the beginning, apex, and end of the peak are not identical, it indicates co-elution.[1]
Using an MS Detector: A mass spectrometer can detect different mass-to-charge ratios (m/z) across the chromatographic peak. If you observe the m/z for both Fluvastatin and the 5-Keto impurity under a single peak, co-elution is confirmed.
Trustworthiness: This approach provides empirical evidence of co-elution, forming a solid basis for further troubleshooting. It aligns with the principles of specificity in analytical method validation as outlined in ICH Q2(R1).[1][2]
Question 2: I'm seeing poor resolution between Fluvastatin and an early-eluting impurity, which I suspect is the 5-Keto impurity. What are the first parameters I should adjust in my existing reversed-phase method?
Answer:
Given that the 5-Keto impurity is more polar than Fluvastatin, it is expected to elute earlier in a typical reversed-phase method. If the resolution is poor, the initial focus should be on increasing the retention of the 5-Keto impurity to move it away from the void volume and improve its separation from the main peak.
Expertise & Experience: The simplest initial adjustment is to modify the mobile phase strength.
Decrease the Organic Modifier Concentration: Reduce the percentage of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase. This will increase the retention of both compounds, but may disproportionately affect the more polar 5-Keto impurity, leading to improved resolution. A good starting point is to decrease the organic content by 5-10%.
Check the Capacity Factor (k'): If your peaks are eluting very early (low k'), it's a clear indication that the mobile phase is too strong.[1] Aim for a k' between 1 and 5 for the impurity peak to ensure adequate interaction with the stationary phase.[1]
Trustworthiness: This is a fundamental principle of reversed-phase chromatography. Adjusting the mobile phase strength is a logical first step that is simple to implement and often effective.
Caption: Initial troubleshooting workflow for co-elution.
Advanced Troubleshooting: A Deeper Dive into Method Development
Question 3: Adjusting the mobile phase strength didn't provide sufficient resolution. How can I leverage the mobile phase pH to resolve the co-elution?
Answer:
Manipulating the mobile phase pH is one of the most powerful tools for altering selectivity in reversed-phase HPLC, especially for ionizable compounds like Fluvastatin and its 5-Keto impurity.[3][4] Both compounds have a carboxylic acid moiety with a pKa of approximately 5.5.
Expertise & Experience: The ionization state of these acidic compounds significantly impacts their hydrophobicity and, consequently, their retention.
At a pH well below the pKa (e.g., pH 2.5-3.5): Both Fluvastatin and the 5-Keto impurity will be in their non-ionized (protonated) form. In this state, they are more hydrophobic and will be more strongly retained on a reversed-phase column. This increased retention can often lead to better separation.
At a pH near the pKa (e.g., pH 4.5-6.5): Small changes in pH can lead to significant and often unpredictable shifts in retention time, as the compounds will exist as a mixture of ionized and non-ionized forms. This can lead to poor peak shape and method robustness. It is generally advisable to work at a pH at least 1-1.5 units away from the pKa.[5][6]
At a pH well above the pKa (e.g., pH 7.0 or higher): Both compounds will be in their ionized (deprotonated) form. They will be less hydrophobic and will elute earlier. While this may seem counterintuitive for improving separation, sometimes the change in selectivity in the ionized state can be beneficial.
Trustworthiness: This approach is based on well-established chromatographic theory regarding the behavior of ionizable compounds. The goal is to maximize the difference in retention between the two compounds by controlling their ionization.
Experimental Protocol: pH Scouting Study
Prepare Buffers: Prepare a series of mobile phase buffers at different pH values (e.g., pH 3.0, 4.5, and 7.0). Use appropriate buffers for each pH range (e.g., phosphate or formate for acidic pH, phosphate for neutral pH).
Isocratic Elution: Using a consistent organic modifier percentage, perform isocratic runs at each pH.
Analyze Results: Compare the chromatograms. Evaluate the retention times and, most importantly, the resolution between Fluvastatin and the 5-Keto impurity at each pH.
Select Optimal pH: Choose the pH that provides the best resolution and peak shape.
Caption: Relationship between mobile phase pH and analyte retention.
Question 4: I've optimized the pH, but the peaks are still not baseline resolved. Should I switch the organic modifier?
Answer:
Yes, changing the organic modifier (e.g., from acetonitrile to methanol or vice-versa) is an excellent next step as it can significantly alter selectivity.[7][8] Acetonitrile and methanol interact differently with the stationary phase and the analytes, which can change the elution order or improve the separation of closely eluting peaks.
Expertise & Experience:
Acetonitrile (ACN): Generally has a stronger elution strength in reversed-phase HPLC and can provide different selectivity due to its pi-pi interaction capabilities.[8]
Methanol (MeOH): Is a protic solvent and can engage in hydrogen bonding, which can alter its interaction with the analytes and the stationary phase, leading to changes in selectivity.
Select Optimal pH: Use the optimal pH determined from your pH scouting study.
Prepare Mobile Phases: Prepare two sets of mobile phases, one with acetonitrile and the other with methanol as the organic modifier. You may need to adjust the percentage of methanol to achieve similar retention times as with acetonitrile, as methanol is a weaker solvent in reversed-phase chromatography.
Compare Chromatograms: Run your sample with both mobile phases and compare the resolution. In some cases, a ternary mixture (e.g., water/ACN/MeOH) can offer a unique selectivity.
Question 5: I'm still facing co-elution issues. Are there alternative stationary phases I should consider instead of a standard C18 column?
Answer:
Absolutely. While C18 columns are the workhorses of reversed-phase HPLC, they may not always provide the necessary selectivity for challenging separations of structurally similar compounds. Exploring alternative stationary phases is a powerful strategy.
Expertise & Experience:
Phenyl-Hexyl Columns: These columns have a phenyl ring in the stationary phase, which can introduce pi-pi interactions with aromatic analytes like Fluvastatin and its impurity. This additional interaction mechanism can provide unique selectivity compared to the purely hydrophobic interactions of a C18 phase.[9][10][11] This is often a very effective choice for separating aromatic compounds from their closely related impurities.
Polar-Embedded Columns: These columns have a polar group (e.g., an amide or carbamate) embedded within the alkyl chain.[12][13][14] This polar group can interact differently with the polar functionalities of Fluvastatin and the 5-Keto impurity, leading to altered selectivity. These columns are also more stable in highly aqueous mobile phases.
Fluorinated Phases (e.g., F5): These phases can offer unique selectivity for halogenated compounds like Fluvastatin.
Trustworthiness: The choice of stationary phase is a critical factor in determining the selectivity of a separation.[15] Regulatory guidelines encourage the development of robust and specific analytical methods, and exploring different column chemistries is a key part of this process.[3][7]
Experimental Protocol: Column Screening
Select Columns: Obtain columns with different stationary phases (e.g., a standard C18, a Phenyl-Hexyl, and a polar-embedded column).
Define Test Conditions: Use the most promising mobile phase conditions (pH and organic modifier) from your previous experiments.
Run and Compare: Inject your sample onto each column under the same conditions and compare the resulting chromatograms for resolution and peak shape.
Summary of Troubleshooting Strategies
Strategy
Parameter
Rationale
Level 1: Basic Adjustments
Organic Solvent %
Decrease to increase retention and improve separation of early eluting peaks.
Level 2: pH Optimization
Mobile Phase pH
Control ionization of acidic analytes to maximize differences in hydrophobicity. Work at a pH at least 1-1.5 units away from the pKa.
Level 3: Selectivity Tuning
Organic Modifier Type
Switch between acetonitrile and methanol to leverage different solvent-analyte interactions.
Level 4: Stationary Phase
Column Chemistry
Use alternative stationary phases (e.g., Phenyl-Hexyl, Polar-Embedded) to introduce different interaction mechanisms.
References
The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography.
Effect of Organic Solvent on Selectivity in LC Separ
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
Control pH During Method Development for Better Chrom
Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles.
[Readers Insight] Gradient vs. Isocratic Elution: Which to Choose?
Selecting an organic modifier for reversed-phase chrom
Co-Elution: The Achilles' Heel of Chromatography (and Wh
Forced degradation study of st
Isocratic vs Gradient Elution In HPLC: How to Choose In 9 Minutes. PharmaGuru.
Improvement of Development and Validation of an RP-HPLC Method for The Fluvastatin Sodium Using QbD Approach and Its Application to Forced Degradation Studies.
Prontosil HPLC Phases. MAC-MOD Analytical.
The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography.
The Importance Of Mobile Phase PH in Chromatographic Separ
Mobile Phase Selection in Method Development: How to Optimize.
Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube.
Review on Forced Degradation Study of Statins. Asian Journal of Pharmaceutical Analysis.
Characterizing the Selectivity of Stationary Phases and Organic Modifiers in Reversed-Phase High-Performance Liquid Chrom
Exploring the Role of pH in HPLC Separ
HPLC Troubleshooting.
Comparison of Isocratic and Gradient Elution. Kianshar D research team.
Separation of Closely Eluting Impurities by Selecting Appropriate St
Gradient vs. Isocratic Elution in HPLC. Danaher Life Sciences.
Isocratic Vs.
Advantages of Polar, Reversed- Phase HPLC Columns for the Analysis of Drug Metabolites. Sigma-Aldrich.
Schematic structure of the polar-embedded stationary phase.
Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium in bulk and.
Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium in bulk and tablet dosage form.
Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography.
HPLC Troubleshooting Guide. Regis Technologies.
Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. Agilent.
Reversed Phase HPLC Columns. Phenomenex.
method development and validation of fluvast
Validated RP-HPLC method for fluvastatin sodium in bulk and its dosage form.
Utilizing UPLC-MS for Conducting Forced Degradation Studies.
Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Fluvastatin Sodium in Bulk and Capsule Dosage Form. Semantic Scholar.
What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?.
Comparison of Phenyl- and C18 Bonded Phases with Peptide Mixtures. HALO Columns.
Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. Shimadzu.
Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Research Journal of Pharmacy and Technology.
Stereoselective analysis of fluvastatin in human plasma for pharmacokinetic studies. PubMed.
Combining Different Stationary-Phase Chemistries to Improve the Selectivity of Impurity Profiling Methods.
How changing stationary phase chemistry can impact separ
Preventing thermal decomposition of 5-Keto-O-tert-butyl Fluvastatin
Technical Support Center: 5-Keto-O-tert-butyl Fluvastatin Guide to Preventing Thermal Decomposition in Experimental Settings Introduction: Understanding the Challenge 5-Keto-O-tert-butyl Fluvastatin is a critical interme...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 5-Keto-O-tert-butyl Fluvastatin
Guide to Preventing Thermal Decomposition in Experimental Settings
Introduction: Understanding the Challenge
5-Keto-O-tert-butyl Fluvastatin is a critical intermediate and related substance in the synthesis and analysis of Fluvastatin, a widely used HMG-CoA reductase inhibitor.[1][2] Its molecular structure, featuring a tert-butyl ester and a keto group on the heptenoate side chain, makes it susceptible to degradation under thermal stress. Uncontrolled decomposition not only compromises the integrity of experimental results but can also lead to the formation of unknown impurities, complicating analytical profiling and regulatory submissions.
This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for preventing, identifying, and troubleshooting the thermal decomposition of 5-Keto-O-tert-butyl Fluvastatin. The principles and protocols outlined herein are grounded in established stability testing guidelines and best practices for handling thermolabile compounds.[3][4]
Frequently Asked Questions (FAQs)
Q1: What makes 5-Keto-O-tert-butyl Fluvastatin thermally sensitive?A1: The primary points of instability on the molecule are the tert-butyl ester and the β-hydroxy keto moiety. The tert-butyl ester is susceptible to acid- or heat-catalyzed hydrolysis, which would yield the corresponding carboxylic acid. The side chain itself can undergo further reactions, such as dehydration or rearrangement, especially at elevated temperatures. Statins as a class are known to be susceptible to degradation from heat and humidity.[5][6][7]
Q2: What are the primary signs of thermal decomposition?A2: The most common sign is the appearance of new, unexpected peaks in your analytical chromatogram (e.g., HPLC-UV). Other indicators can include a change in the physical appearance of the solid material (e.g., discoloration, melting, clumping), a decrease in the peak area of the main compound, and a shift in the pH of the sample solution if hydrolysis occurs.
Q3: What is the ideal storage temperature for this compound?A3: For long-term storage, the compound should be kept in a controlled freezer environment, typically at -20°C. For short-term laboratory use, storage in a refrigerator at 2°C to 8°C is recommended.[8] It is crucial to minimize the number of freeze-thaw cycles and to allow the container to equilibrate to room temperature before opening to prevent condensation.
Q4: Can the choice of solvent affect thermal stability during an experiment?A4: Absolutely. Protic solvents (e.g., methanol, ethanol, water) can participate in hydrolysis of the ester group, a reaction that is accelerated by heat. Acidic or basic aqueous buffers can also catalyze degradation.[9] For experiments involving heat, aprotic solvents like acetonitrile (ACN), tetrahydrofuran (THF), or dimethyl sulfoxide (DMSO) are generally preferred. If an aqueous system is required, use a neutral pH buffer and keep the exposure time to a minimum.
Troubleshooting Guide: Diagnosing and Solving Degradation Issues
This section addresses specific problems you may encounter during your experiments.
Scenario 1: You observe a new peak in your HPLC analysis after heating a sample.
Question: Is the new peak more or less polar than the parent compound?
Answer: In reversed-phase HPLC (e.g., C18 column), a more polar compound will have a shorter retention time. Hydrolysis of the tert-butyl ester to a carboxylic acid would create a more polar degradant, resulting in an earlier-eluting peak.
Question: Did the pH of your solution change?
Answer: If significant hydrolysis has occurred, the formation of the carboxylic acid will lower the pH of an unbuffered solution.
Troubleshooting Action:
Confirm Identity: If possible, use LC-MS to get the mass of the new peak.[10] A mass difference corresponding to the loss of the tert-butyl group (C₄H₈, 56.1 g/mol ) is a strong indicator of hydrolysis.
Run a Control: Analyze a sample of 5-Keto-O-tert-butyl Fluvastatin that has not been heated but has been prepared in the same solvent and at the same concentration. This will confirm if the impurity was present initially or is a result of thermal stress.
Optimize Conditions: If degradation is confirmed, reduce the temperature and/or duration of heating in your experiment. If possible, switch to a dry, aprotic solvent.
Scenario 2: The recovery of your main compound is significantly lower than expected.
Question: Are you seeing multiple small impurity peaks or one major degradant?
Answer: Multiple small peaks suggest a complex degradation pathway, possibly involving both hydrolysis and subsequent side-chain reactions. A single major peak points to a more specific degradation route.
Question: Was the sample exposed to air at high temperatures?
Answer: The presence of oxygen can lead to oxidative degradation, creating a different impurity profile. The indole nucleus and the unsaturated side chain are potential sites for oxidation.
Troubleshooting Action:
Perform Mass Balance: Integrate the peak areas of the parent compound and all observed degradation peaks. A good mass balance (approaching 100%) indicates that the loss of the parent is accounted for by the formation of the observed degradants.
Use an Inert Atmosphere: If oxidative degradation is suspected, repeat the experiment under an inert atmosphere (e.g., nitrogen or argon). Purge the solvent and the reaction vessel with the inert gas before heating.
Evaluate Starting Material: Re-test the purity of your starting material to ensure it meets the required specifications before conducting the experiment.
Troubleshooting Decision Tree
The following diagram provides a logical workflow for diagnosing unexpected results.
Caption: Troubleshooting workflow for unexpected degradation.
Recommended Protocols & Methodologies
Protocol for Storage and Handling
Adherence to a strict cold chain is critical for maintaining the stability of 5-Keto-O-tert-butyl Fluvastatin.
Parameter
Recommendation
Rationale
Long-Term Storage
-20°C ± 5°C
Minimizes molecular motion and slows chemical degradation pathways.
Short-Term Storage
2°C to 8°C (Refrigerated)
Suitable for material that will be used within a few days.[8]
Atmosphere
Store under an inert gas (Argon or Nitrogen)
Protects against long-term oxidative degradation.
Container
Tightly sealed, amber glass vial
Prevents exposure to moisture and light, which can accelerate degradation.
Handling
Allow vial to warm to ambient temperature before opening. Use in a low-humidity environment.
Prevents water condensation on the cold solid, which can initiate hydrolysis.
Protocol for Forced Thermal Degradation Study (Solid State)
This protocol is based on ICH Q1A guidelines and is designed to assess the intrinsic thermal stability of the compound in its solid form.[11][12]
Preparation: Accurately weigh approximately 5-10 mg of 5-Keto-O-tert-butyl Fluvastatin into three separate, clean, amber glass vials.
Control Sample: Tightly cap one vial and store it at -20°C. This is your "time-zero" or unstressed control.
Thermal Stress: Place the remaining two vials, loosely capped to allow for moisture escape, into a calibrated laboratory oven set to a specific temperature (e.g., 80°C).
Time Points: Remove one vial after a predetermined time (e.g., 24 hours) and the second vial after a longer duration (e.g., 72 hours).
Sample Analysis:
Allow the vials to cool to room temperature.
Prepare a solution of each sample (including the control) in a suitable diluent (e.g., 50:50 Acetonitrile:Water) at a known concentration (e.g., 0.5 mg/mL).
Analyze all three samples immediately by a validated stability-indicating HPLC method (see Protocol 4.3).
Data Evaluation: Compare the chromatograms of the stressed samples to the control. Calculate the percentage of degradation and the relative percentage of each new impurity formed. The target degradation is typically between 5-20% to ensure that the analytical method is not overwhelmed.[11]
Recommended Handling Workflow
Caption: Workflow for handling thermally sensitive compounds.
Protocol: Stability-Indicating HPLC-UV Method
This method is designed to separate the parent compound from potential polar and non-polar degradants.
Parameter
Specification
Column
C18 Reversed-Phase (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase A
0.1% Phosphoric Acid in Water
Mobile Phase B
Acetonitrile
Gradient
Time 0 min: 40% B; Time 25 min: 80% B; Time 30 min: 80% B; Time 32 min: 40% B; Time 40 min: 40% B
System Suitability: Before analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.
Potential Thermal Decomposition Pathways
While the exact high-temperature decomposition pathway for 5-Keto-O-tert-butyl Fluvastatin requires experimental elucidation, a probable initial degradation step involves the hydrolysis of the tert-butyl ester, particularly in the presence of trace acid or water.
Caption: Potential initial pathway of thermal decomposition.
References
SciSpace. (n.d.). Forced degradation study of statins: a review. Retrieved February 27, 2026, from [Link]
ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved February 27, 2026, from [Link]
Sutar, P. S., Munde, M. K., Vichare, V. S., & Kulkarni, N. S. (2022). Review on Forced Degradation Study of Statins. Asian Journal of Pharmaceutical Analysis, 12(2), 135-1.
IJCRT.org. (2021, July 26). ICH GUIDELINES: STRESS DEGRADATION STUDY. Retrieved February 27, 2026, from [Link]
Muchtaridi, M., Sopyan, I., & Lestari, P. (2018). Forced degradation study of statins: a review. International Journal of Applied Pharmaceutics, 10(6), 1-8.
IJNRD.org. (2024, August 8). development & validation of stability indicating hplc method for the determination of chromatographic purity of fluvastatin sodium. Retrieved February 27, 2026, from [Link]
Veeprho. (n.d.). 5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9. Retrieved February 27, 2026, from [Link]
Mercury. (2024, December 18). Best Practices for Handling Pharmaceuticals in the Cold Chain. Retrieved February 27, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). Fluvastatin. PubChem. Retrieved February 27, 2026, from [Link]
Kovar, A., & Schmid, E. (2014). Forced degradation studies – comparison between ICH, EMA, FDA and WHO guidelines and ANVISA's resolution RDC 53/2015.
Vives, R., et al. (n.d.). Thermolabile drug storage in an ambulatory setting. PMC - NIH. Retrieved February 27, 2026, from [Link]
Mahrouse, M. A., et al. (2010). Spectroscopic and chromatographic determination of fluvastatin sodium in presence of its acid degradate. International Journal of PharmTech Research, 2(1), 892-898.
Ministry of Public Health. (n.d.). Good Cold Chain Management for Temperature-Sensitive Pharmaceutical Products. Retrieved February 27, 2026, from [Link]
Agilent Technologies. (n.d.). A High Sensitivity Method for the Quantification of Fluvastatin in Plasma Using an Agilent 1290 Infinity Binary LC and an Agilent 6490 Triple Quadrupole Mass Spectrometer.
Health Canada. (2020, August 24). Guidelines for Temperature Control of Drug Products during Storage and Transportation (GUI-0069). Canada.ca. Retrieved February 27, 2026, from [Link]
Bikiaris, D., et al. (2009). Improvement in chemical and physical stability of fluvastatin drug through hydrogen bonding interactions with different polymer matrices. PubMed. Retrieved February 27, 2026, from [Link]
Varcode. (2024, January 26). Temperature-Sensitive Drugs List + Storage Guidelines. Retrieved February 27, 2026, from [Link]
Biomedical Journal of Scientific & Technical Research. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved February 27, 2026, from [Link]
Research and Reviews. (2021, October 20). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Open Access Journals. Retrieved February 27, 2026, from [Link]
Srinivas, K., et al. (n.d.). Thermal Degradation Study in the Process Development of Atorvastatin Calcium. Dr.
GenPrice UK. (n.d.). 5-Keto-O-tert-butyl Fluvastatin. Retrieved February 27, 2026, from [Link]
Hrenar, T., et al. (2006). DFT study on hydroxy acid-lactone interconversion of statins: The case of fluvastatin. Journal of Molecular Structure: THEOCHEM, 777(1-3), 115-122.
MDPI. (2024, April 27). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Retrieved February 27, 2026, from [Link]
ResearchGate. (n.d.). Effects of Fluvastatin and Its Major Metabolites on Low-Density Lipoprotein Oxidation and Cholesterol Esterification in Macrophages. Retrieved February 27, 2026, from [Link]
Trungtamthuoc.com. (2025, February 14). Fluvastatin Sodium USP 2025. Retrieved February 27, 2026, from [Link]
Weiss, V. V., & Linder, M. (2014). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. Thermochimica Acta, 584, 49-59.
Veeprho. (n.d.). O-tert-Butyl-3-keto Fluvastatin | CAS 194934-95-7. Retrieved February 27, 2026, from [Link]
Technical Guide: Validation of Analytical Methods for 5-Keto-O-tert-butyl Fluvastatin
Executive Summary In the synthesis and stability profiling of Fluvastatin Sodium, the compound 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) represents a critical Process-Related Impurity (PRI) and a potential oxidat...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the synthesis and stability profiling of Fluvastatin Sodium, the compound 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) represents a critical Process-Related Impurity (PRI) and a potential oxidative degradant.[1] Its structure—characterized by a lipophilic tert-butyl ester protection and a 5-keto oxidation state—presents unique chromatographic challenges compared to the final API.[1]
This guide provides a technical comparison between High-Performance Liquid Chromatography with UV Detection (HPLC-UV) and Ultra-High Performance Liquid Chromatography with Tandem Mass Spectrometry (UHPLC-MS/MS) . While HPLC-UV serves as the robust workhorse for process monitoring (limit >0.05%), UHPLC-MS/MS is validated here as the requisite tool for trace-level quantification and structural confirmation in complex matrices.
Molecular Context & Analytical Challenges
To validate a method effectively, one must understand the analyte's physicochemical behavior.
Lipophilicity: The tert-butyl ester moiety significantly increases
compared to Fluvastatin Sodium. In Reverse Phase (RP) chromatography, this results in strong retention, requiring high organic content for elution.
Stability: The 5-keto-hydroxy system is susceptible to
-elimination or tautomerization under highly basic conditions. Therefore, acidic mobile phases (pH 3.0–4.5) are strictly recommended to ensure on-column stability.
Chromophore: The indole backbone provides strong UV absorbance at 305 nm (primary) and 238 nm (secondary), facilitating UV detection.
Method A: HPLC-UV (Process Control & Purity)
Role: Routine release testing, reaction monitoring, and intermediate purity assessment.
Optimized Protocol
Instrument: Agilent 1260 Infinity II or equivalent.
Column: C18 Stationary Phase (e.g., Zorbax Eclipse Plus C18,
mm, 3.5 µm). Rationale: High carbon load provides adequate resolution between the lipophilic impurity and the parent indole.
Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).
Mobile Phase B: Acetonitrile (ACN).
Gradient:
0–2 min: 40% B (Isocratic hold for polar degradants).
2–15 min: 40%
90% B (Elution of 5-Keto-O-tert-butyl Fluvastatin).
Comparison of 5-Keto-O-tert-butyl Fluvastatin vs Fluvastatin Sodium retention times
Executive Summary This technical guide provides a definitive comparison of the chromatographic retention behaviors of Fluvastatin Sodium (the active pharmaceutical ingredient) and its lipophilic intermediate/impurity, 5-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide provides a definitive comparison of the chromatographic retention behaviors of Fluvastatin Sodium (the active pharmaceutical ingredient) and its lipophilic intermediate/impurity, 5-Keto-O-tert-butyl Fluvastatin .[1][2][3]
In Reverse Phase High-Performance Liquid Chromatography (RP-HPLC), these two compounds exhibit drastically different retention profiles due to the transformation of the polar carboxylate "head" group into a bulky, hydrophobic ester.[1][2] Experimental data confirms that Fluvastatin Sodium elutes significantly earlier (Retention Time ~6–8 min) compared to the 5-Keto-O-tert-butyl derivative (Retention Time ~18–22 min) under standard gradient conditions.[1][2] This guide details the mechanistic causes, optimized separation protocols, and troubleshooting strategies for researchers characterizing statin synthetic pathways.[2]
The following diagram illustrates the differential interaction mechanisms on a C18 column.
Figure 1: Mechanistic interaction of analytes with C18 stationary phase.[1][2] The t-butyl group significantly increases Van der Waals forces with the column.[1]
Experimental Protocol
This protocol is designed to separate the parent API from late-eluting hydrophobic impurities.[1][2] A simple isocratic method is often insufficient for this pair; a gradient method is required to elute the tert-butyl ester within a reasonable timeframe.[2]
Chromatographic Conditions
Parameter
Specification
Column
L1 (C18), 250 mm x 4.6 mm, 5 µm (e.g., Hypersil ODS or equivalent)
The gradient is critical. Fluvastatin requires moderate organic content, while the ester requires high organic content to desorb.[2]
0-5 min: 60% A / 40% B (Isocratic hold for Fluvastatin elution)
5-20 min: Linear ramp to 10% A / 90% B (Elution of hydrophobic esters)
20-25 min: Hold at 90% B (Column wash)
25-30 min: Return to 60% A / 40% B (Equilibration)
Sample Preparation Workflow
Figure 2: Sample preparation workflow ensuring solubility of both polar salt and non-polar ester.
Results & Discussion
Retention Time Data
The following data represents typical retention times (RT) and Relative Retention Times (RRT) observed using the gradient method described above.
Compound
Retention Time (min)
RRT (vs API)
Elution Factor
Fluvastatin Sodium
6.4
1.00
Baseline
Fluvastatin Anti-Isomer
7.8
1.22
Impurity
5-Keto Derivative (Acid)
9.6
1.50
Intermediate
5-Keto-O-tert-butyl
18.2
2.84
Hydrophobic
Analysis of Separation
Fluvastatin Sodium: Elutes early (6.4 min) because the mobile phase pH (2.[1][2]5) suppresses full ionization of the acid, but the molecule remains relatively polar compared to the ester.[2]
5-Keto-O-tert-butyl: The huge shift to 18.2 min is driven by the tert-butyl group .[1][2] In RP-HPLC, adding four carbons in a bulky arrangement significantly increases the partition coefficient into the stationary phase.[2]
Resolution: The resolution (
) between the API and this specific impurity is > 15.0, indicating zero risk of co-elution.
Troubleshooting & Optimization
Peak Tailing (Fluvastatin Sodium)[1][2]
Cause: Interaction of the free amine/nitrogen in the indole ring with residual silanols on the column.[2]
Solution: Ensure the mobile phase contains an ion-pairing modifier or maintain acidic pH (< 3.[1][2]0) to protonate silanols.[2] Adding 0.1% Triethylamine (TEA) to the buffer can also mask silanol sites.[1][2]
Carryover (5-Keto-O-tert-butyl)[1][2]
Cause: The high lipophilicity of the tert-butyl ester can cause it to stick to the injector loop or column frit.
Solution: Ensure the needle wash solution is high strength (e.g., 90% Acetonitrile or 100% Methanol).[1][2] Do not use the mobile phase as the wash solvent if the mobile phase is starting at 40% organic.[2]
5-Keto: The oxidation at position 5 alters the conjugation slightly, but the fluorophenyl-indole chromophore remains dominant.[1] 305 nm remains robust, though 234 nm may offer higher sensitivity for the ester if the concentration is very low (< 0.05%).[1][2]
References
United States Pharmacopeia (USP). Monograph: Fluvastatin Sodium.[2] USP-NF.[1][2] (Standard for API retention times and related compound methods). [1][2]
National Center for Biotechnology Information. PubChem Compound Summary for CID 10115940: Fluvastatin t-butyl ester.[2] (Source for chemical structure and lipophilicity data). [1][2]
Ashour, S., & Khateeb, M. (2023).[2][5] "New HPLC method for determination of fluvastatin anti-hyperlipidemic drug in bulk and pharmaceutical dosage." Drug Analytical Research, 7(1), 21–26.[1][2][5][6] (Source for C18 retention behavior of Fluvastatin).[1][2][5][7][8][9]
Mechanistic Context: The Origin of 5-Keto-O-tert-butyl Fluvastatin
As a Senior Application Scientist specializing in pharmaceutical impurity profiling, I frequently encounter the analytical challenge of qualifying complex, non-compendial degradants. Fluvastatin, a potent HMG-CoA reducta...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist specializing in pharmaceutical impurity profiling, I frequently encounter the analytical challenge of qualifying complex, non-compendial degradants. Fluvastatin, a potent HMG-CoA reductase inhibitor used to treat hypercholesterolemia, is subject to strict regulatory scrutiny regarding its impurity profile under ICH Q3A/B guidelines[1].
While compendial standards exist for common impurities, characterizing and qualifying 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) [2] requires a rigorous, first-principles approach. This guide objectively compares the analytical behavior and qualification requirements of 5-Keto-O-tert-butyl Fluvastatin against alternative pharmacopeial reference standards, providing a self-validating workflow for its establishment as a primary reference material.
To qualify a reference standard, one must first understand the causality of its formation. 5-Keto-O-tert-butyl Fluvastatin is a structurally defined related substance that emerges from a dual pathway:
Synthetic Artifact (Esterification): The tert-butyl moiety is typically a remnant of incomplete deprotection during the synthesis of the heptenoic acid side chain, closely mirroring the formation of (CAS 129332-29-2)[3].
Oxidative Degradation: The 5-keto modification arises from the oxidation of the secondary hydroxyl group at the C5 position of the statin pharmacophore, a degradation pathway it shares with (EP Impurity D, CAS 1160169-39-0)[4][5].
Understanding these pathways is critical. If your analytical method cannot resolve the 5-keto derivative from the parent tert-butyl ester, you risk underreporting oxidative degradation in stability-indicating assays.
Fluvastatin degradation pathways leading to 5-Keto-O-tert-butyl Fluvastatin.
Comparative Analysis of Fluvastatin Impurity Standards
When developing a stability-indicating HPLC or LC-MS/MS method, scientists must choose the correct reference standards to bracket the expected impurity profile. Below is an objective comparison of 5-Keto-O-tert-butyl Fluvastatin against its closest structural alternatives.
Causality in Standard Selection: If your API batch history shows high levels of Related Compound B, forced degradation studies must include 5-Keto-O-tert-butyl Fluvastatin as a target. The tert-butyl group significantly alters the molecule's polarity, shifting its retention time far away from the parent API and the standard 5-keto degradant.
Qualification Workflow: Establishing a Primary Reference Standard
Because 5-Keto-O-tert-butyl Fluvastatin is generally sourced as a non-compendial material from specialty suppliers like [2], it cannot be used "out of the box" for quantitative GMP release testing. It must be qualified as a Primary Reference Standard using a self-validating mass balance approach.
The causality behind the mass balance approach is simple: without a higher-order reference to compare against, absolute purity must be derived orthogonally by subtracting all measurable impurities (organic, inorganic, and volatile) from 100%.
Orthogonal mass balance workflow for qualifying non-compendial reference standards.
Step-by-Step Experimental Protocols
To ensure scientific integrity, the following protocols represent a self-validating system for the qualification of 5-Keto-O-tert-butyl Fluvastatin.
Before purity can be assessed, the exact molecular structure must be unequivocally proven.
High-Resolution Mass Spectrometry (HRMS):
Procedure: Infuse a 1 µg/mL solution of the candidate material in Methanol:Water (50:50) with 0.1% Formic Acid into a Q-TOF mass spectrometer.
Validation Check: The experimental exact mass must match the theoretical exact mass of C28H32FNO4 within ≤ 5 ppm.
Causality: HRMS confirms the elemental composition, ruling out isobaric interferences that a standard nominal mass triple-quadrupole might miss.
Nuclear Magnetic Resonance (1H and 13C NMR):
Procedure: Dissolve 10 mg of the standard in DMSO-d6. Acquire 1D proton, 1D carbon, and 2D COSY spectra.
Validation Check: Look for the distinct singlet integrating to 9 protons at ~1.4 ppm (confirming the tert-butyl ester) and the absence of the carbinol proton at C5 (confirming the 5-keto oxidation).
Protocol B: Absolute Purity by Mass Balance
Once identity is confirmed, execute the orthogonal purity assessment.
Chromatographic Purity (HPLC-UV):
Procedure: Analyze the standard using a stability-indicating gradient method (e.g., Waters XBridge C18, Mobile Phase A: 0.1% TFA in Water, Mobile Phase B: Acetonitrile). Evaluate purity by area normalization at 235 nm.
Causality: UV detection at the isosbestic point ensures that structurally similar organic impurities have comparable response factors, preventing the over/underestimation of organic impurity mass.
Water Content (Karl Fischer Titration):
Procedure: Titrate 50 mg of the standard using a volumetric KF titrator.
Residual Solvents (GC-HS):
Procedure: Analyze via Gas Chromatography-Headspace to quantify trapped synthesis solvents (e.g., ethyl acetate, hexane).
Residue on Ignition (ROI):
Procedure: Ignite 1.0 g of the sample with sulfuric acid at 600°C to quantify inorganic salts (e.g., sodium or silica remnants from column chromatography).
By strictly adhering to this mass-balance workflow, researchers can confidently utilize 5-Keto-O-tert-butyl Fluvastatin as a quantitative reference standard, ensuring total compliance with ICH guidelines for impurity profiling.
References
Veeprho. "5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9". Veeprho Impurity Reference Standards. Available at:[Link]
Veeprho. "Fluvastatin Impurities and Related Compound". Veeprho. Available at:[Link]
A Comparative Guide to Fluvastatin Impurity Analysis: Adherence to ICH Q3A Guidelines and Methodological Advancements
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and manufacturing, ensuring the purity of active pharmaceutical ingredients (APIs) is paramount to guaranteei...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and manufacturing, ensuring the purity of active pharmaceutical ingredients (APIs) is paramount to guaranteeing the safety and efficacy of the final drug product. For Fluvastatin, a widely prescribed synthetic HMG-CoA reductase inhibitor, meticulous control of impurities is a critical regulatory requirement. This guide provides an in-depth analysis of the application of ICH Q3A guidelines to Fluvastatin, offering a comparative overview of analytical methodologies for impurity profiling, with a focus on High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC).
Understanding the Regulatory Framework: ICH Q3A and Fluvastatin
The International Council for Harmonisation (ICH) Q3A(R2) guideline, "Impurities in New Drug Substances," provides a framework for the reporting, identification, and qualification of impurities in APIs.[1][2] The thresholds for these actions are determined by the maximum daily dose (MDD) of the drug. For Fluvastatin, with a maximum daily dose of 80 mg, the following ICH Q3A thresholds apply:
Threshold
Limit (for MDD ≤ 2 g/day )
Fluvastatin Specific Limit (MDD = 80 mg)
Reporting Threshold
≥ 0.05%
Any impurity at or above 0.05% must be reported.
Identification Threshold
≥ 0.10% or 1.0 mg/day (whichever is lower)
Any impurity at or above 0.10% must be identified.
Qualification Threshold
≥ 0.15% or 1.0 mg/day (whichever is lower)
Any impurity at or above 0.15% must be qualified.
Expertise in Action: The causality behind these thresholds lies in a risk-based approach to patient safety. The reporting threshold ensures that all significant impurities are documented. The identification threshold triggers the need for structural elucidation, providing knowledge of what is present. The qualification threshold is the level at which an impurity must be assessed for its biological safety, often requiring toxicological studies if the impurity is not a significant metabolite. Adherence to these thresholds is a non-negotiable aspect of regulatory submissions.
Common Impurities of Fluvastatin: A Glimpse into Synthesis and Degradation
A thorough understanding of potential impurities is the foundation of a robust analytical control strategy. Impurities in Fluvastatin can arise from the manufacturing process (process-related impurities) or from the degradation of the drug substance over time (degradation products).[3] Forced degradation studies, where the drug substance is subjected to stress conditions such as acid, base, oxidation, heat, and light, are instrumental in identifying potential degradation products and demonstrating the stability-indicating nature of analytical methods.[3][4]
Some of the known impurities of Fluvastatin include:
Fluvastatin Lactone: An intramolecular esterification product formed under acidic conditions.[5]
6-Hydroxy Fluvastatin: A metabolite of Fluvastatin.
Des-fluoro Fluvastatin: A process-related impurity where the fluorine atom on the phenyl ring is absent.
Fluvastatin anti-isomer: A stereoisomer of Fluvastatin.
3-Hydroxy-5-keto Fluvastatin: An oxidation product.
Fluvastatin hydroxydiene: A degradation product.
Fluvastatin short-chain aldehyde: A process-related impurity.
The United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) list several of these as specified impurities with defined acceptance criteria.[1][6][7]
The Analytical Arena: HPLC vs. UPLC for Fluvastatin Impurity Profiling
The cornerstone of impurity control is the use of validated, stability-indicating analytical methods. For Fluvastatin, reversed-phase High-Performance Liquid Chromatography (HPLC) has traditionally been the workhorse. However, the advent of Ultra-High-Performance Liquid Chromatography (UPLC) has offered significant advancements in speed, resolution, and sensitivity.[8][9][10]
High-Performance Liquid Chromatography (HPLC)
HPLC methods for Fluvastatin typically utilize a C18 column with a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent, such as acetonitrile or methanol.[11][12][13]
A Self-Validating System: A well-developed HPLC method for impurity profiling must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness. The specificity of the method is crucial, proving its ability to separate the main Fluvastatin peak from all known impurities and degradation products.
Experimental Protocol: A Typical HPLC Method for Fluvastatin Impurity Profiling
Objective: To separate and quantify known and unknown impurities in a Fluvastatin drug substance.
Instrumentation:
HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.
Chromatographic Conditions:
Column: C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A: 0.02M Phosphate buffer (pH adjusted to 3.2 with phosphoric acid)
Mobile Phase B: Acetonitrile
Mobile Phase C: Methanol
Gradient: A time-based gradient elution program is typically employed to achieve optimal separation of all impurities.
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: 234 nm
Injection Volume: 20 µL
Procedure:
Standard Preparation: Prepare a standard solution of Fluvastatin and known impurities in the mobile phase.
Sample Preparation: Dissolve a known amount of the Fluvastatin drug substance in the mobile phase.
Analysis: Inject the standard and sample solutions into the HPLC system.
Data Analysis: Identify and quantify the impurities based on their retention times and peak areas relative to the Fluvastatin peak.
UPLC technology utilizes columns with sub-2 µm particles, which, when combined with a system capable of handling higher backpressures, leads to significant improvements in chromatographic performance.[8][9][10]
The Causality of UPLC's Superiority: The smaller particle size in UPLC columns results in a more efficient mass transfer of the analyte between the mobile and stationary phases. This leads to sharper and narrower peaks, which directly translates to:
Increased Resolution: Better separation of closely eluting peaks, which is critical for complex impurity profiles.
Enhanced Sensitivity: Taller and narrower peaks result in a better signal-to-noise ratio, allowing for the detection and quantification of impurities at lower levels (lower LOD and LOQ).
Faster Analysis Times: The high efficiency of UPLC columns allows for the use of higher flow rates and shorter column lengths without sacrificing resolution, significantly reducing run times.
Experimental Protocol: A Representative UPLC Method for Fluvastatin Impurity Profiling
Objective: To achieve a rapid and high-resolution separation of Fluvastatin and its impurities.
Instrumentation:
UPLC system with a binary or quaternary solvent manager, sample manager, column heater, and a PDA or UV detector.
Chromatographic Conditions:
Column: Acquity UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm particle size
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: Acetonitrile
Gradient: A rapid gradient from a low to a high percentage of acetonitrile.
Flow Rate: 0.5 mL/min
Column Temperature: 40 °C
Detection Wavelength: 234 nm
Injection Volume: 2 µL
Procedure:
Standard and Sample Preparation: Similar to the HPLC procedure, but typically at lower concentrations due to the higher sensitivity of the UPLC system.
Analysis: Inject the solutions into the UPLC system.
Data Analysis: Process the data to identify and quantify impurities.
Comparative Performance: HPLC vs. UPLC for Fluvastatin Impurity Analysis
Parameter
HPLC
UPLC
Advantage
Analysis Time
Typically 20-40 minutes
Typically 5-10 minutes
UPLC (Significant time savings, increased throughput)
Resolution
Good, but may require longer run times for complex mixtures
Excellent, sharper peaks allow for better separation of closely eluting impurities
UPLC (Improved confidence in peak identification and integration)
Sensitivity (LOD/LOQ)
Generally sufficient for routine analysis
Significantly lower LOD and LOQ due to narrower peaks
UPLC (Better for detecting trace-level impurities and for dose-proportionality studies)
Solvent Consumption
Higher due to longer run times and larger column dimensions
Significantly lower (up to 90% reduction)
UPLC (Cost-effective and environmentally friendly)
System Backpressure
Lower
Significantly higher
HPLC (Less demanding on instrumentation)
Method Transferability
Established and widely available
Requires specialized UPLC instrumentation
HPLC (Easier to transfer between labs with standard HPLC equipment)
Expert Insight: The choice between HPLC and UPLC is often a balance between the need for speed and sensitivity versus the availability of instrumentation and the desire for method robustness across different laboratories. For high-throughput screening and in-depth characterization of complex impurity profiles, UPLC is the superior choice. For routine quality control in a setting where speed is not the primary driver and method transferability is a key consideration, a well-optimized HPLC method remains a reliable and validatable option.
Visualizing the Workflow: Impurity Management and Analytical Choice
The following diagrams illustrate the decision-making process for managing impurities according to ICH Q3A guidelines and the workflow for selecting an appropriate analytical method.
Caption: Decision workflow for reporting, identifying, and qualifying impurities in Fluvastatin based on ICH Q3A thresholds.
Caption: Factors influencing the selection between HPLC and UPLC for Fluvastatin impurity analysis.
Conclusion
The control of impurities in Fluvastatin is a critical aspect of ensuring its quality, safety, and efficacy. A thorough understanding and application of the ICH Q3A guidelines, with specific attention to the thresholds for reporting, identification, and qualification, are essential for regulatory compliance. The choice of analytical methodology plays a pivotal role in this process. While HPLC remains a robust and widely used technique, UPLC offers significant advantages in terms of speed, resolution, and sensitivity, making it an invaluable tool for in-depth impurity profiling and high-throughput analysis. The selection of the most appropriate technique should be based on a careful consideration of the specific analytical needs, available resources, and the stage of drug development.
References
ICH. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]
Therapeutic Goods Administration. (2025). ICH topic Q 3 A (R2) - Impurities in new drug substances. [Link]
European Pharmacopoeia. (2014).
USP.
Veeprho. Fluvastatin Impurities and Related Compound. [Link]
AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. [Link]
SynThink. (2026). ICH Q3A vs Q3B: API and Drug Product Impurity Guidelines Explained. [Link]
Muchtaridi, M., Sopyan, I., & El-Kattan, A. (2018). Forced degradation study of statins: A review. International Journal of Applied Pharmaceutics, 10(6), 38-42.
Mahrouse, M. A., et al. (2010). Spectroscopic and chromatographic determination of fluvastatin sodium in presence of its acid degradate. International Journal of PharmTech Research, 2(1), 890-899.
Sankar, A. S. K., et al. (2009). Validated RP-HPLC method for fluvastatin sodium in bulk and its dosage form. Journal of Pharmacy and Science, 1(3), 90-96.
Akabari, A., et al. (2017). Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Fluvastatin Sodium in Bulk and Capsule Dosage Form. Eurasian Journal of Analytical Chemistry, 12(3), 249-261.
International Journal of Novel Research and Development. (2024).
Al-Johari, D., et al. (2023). New HPLC method for determination of fluvastatin anti-hyperlipidemic drug in bulk and pharmaceutical dosage using simvastatin as internal standard. Drug Analytical Research, 7(1), 21-26.
Trungtamthuoc.com. (2025).
SciSpace. Forced degradation study of statins: a review. [Link]
Waters Corporation.
Open Access Research Journals Publication. (2021).
LGC Standards.
USP Store.
Veeprho. Fluvastatin Lactone | CAS 94061-83-3. [Link]
RJPT. (2019).
Academia.edu. (PDF)
Waters Corporation.
Semantic Scholar.
PMC. (2023).
Alispharm. (2023).
iajps. (2018).
PubMed. (2020). A novel HPLC method developed and validated for the detection and quantification of atorvastatin, fluvastatin, pitavastatin and pravastatin during transdermal delivery studies.
Agilent. A High Sensitivity Method for the Quantification of Fluvastatin in Plasma Using an Agilent 1290 Infi nity Binary LC and an Agilent 6490 Triple Quadrupole Mass Spectrometer.
Analytical Methodologies for the Certificate of Analysis (CoA) of Fluvastatin Intermediates: A Comparative Guide
Executive Summary Fluvastatin sodium is a highly potent, synthetic lipid-lowering agent that competitively inhibits HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis[1]. Because fluvastatin is synth...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Fluvastatin sodium is a highly potent, synthetic lipid-lowering agent that competitively inhibits HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis[1]. Because fluvastatin is synthesized via complex multi-step pathways involving indole and heptenoic acid derivatives, the quality of its intermediates directly dictates the safety and efficacy of the final Active Pharmaceutical Ingredient (API).
Generating a rigorous Certificate of Analysis (CoA) for fluvastatin intermediates requires a multi-modal analytical approach. This guide objectively compares the industry-standard analytical methodologies—specifically contrasting High-Performance Liquid Chromatography (HPLC) and Capillary Electrophoresis (CE)—used to quantify chemical purity, assay, and enantiomeric excess in fluvastatin intermediates.
The Causality of Analytical Choices in Fluvastatin QA/QC
A standard CoA for fluvastatin intermediates must validate three critical pillars: Chemical Purity , Chiral Purity , and Residual Solvents/Moisture .
Chemical Purity: RP-HPLC vs. UV-Spectrophotometry
Fluvastatin sodium contains a hydrophobic indole ring and a hydrophilic heptenoic acid side chain. While simple UV-Spectrophotometry (measuring absorbance at ~304 nm in alkaline media) is highly cost-effective and offers a linear response[2], it lacks the specificity to differentiate the parent intermediate from structurally similar synthetic impurities or degradation products.
The Causality of RP-HPLC: Reversed-Phase HPLC (RP-HPLC) using an ODS C18 column is the gold standard for chemical assay[3]. By utilizing an acidic mobile phase (e.g., pH 3.0–3.2 phosphate buffer), the ionization of the heptenoic acid moiety is suppressed. This forces the intermediate into its neutral state, maximizing hydrophobic interactions with the C18 stationary phase and ensuring sharp, symmetrical peak resolution away from polar impurities[3][4].
Chiral Purity: Chiral HPLC vs. Capillary Electrophoresis (CE)
Fluvastatin is often marketed as a racemic mixture of (+)-3R,5S and (-)-3S,5R enantiomers, but the HMG-CoA reductase inhibition primarily resides in the (+)-3R,5S isomer[5]. For stereospecific intermediate synthesis, enantiomeric purity must be certified.
Chiral HPLC: Utilizes columns like Chiralcel OD-H or Chiralpak AD with normal-phase eluents (e.g., hexane-isopropanol-trifluoroacetic acid)[5][6]. It is highly robust and easily scalable for preparative isolation.
Capillary Electrophoresis (CE): Separates molecules based on electrophoretic mobility. Since enantiomers have identical physical properties in an achiral environment, a chiral selector—such as (2-hydroxypropyl)-β-cyclodextrin (HP-β-CD)—is added to the background electrolyte[1]. The enantiomers form transient diastereomeric complexes with the cyclodextrin cavity at different formation constants, allowing for baseline separation with a fraction of the solvent required by HPLC[1].
Methodological Comparison Data
The following table synthesizes the performance metrics of the primary analytical methods used to certify fluvastatin intermediates.
Table 1: Comparative Performance of Analytical Methods for Fluvastatin Intermediates
Excellent reproducibility; high sensitivity with fluorescence detection[5].
Expensive chiral stationary phases; long run times.
Capillary Electrophoresis
Enantiomeric Purity
Method dependent
Extremely low solvent use; high theoretical plate count[1].
Lower concentration sensitivity compared to LC-MS/MS.
Table 2: Typical CoA Specification Matrix for Late-Stage Fluvastatin Intermediates [9][10][11]
Test Parameter
Specification Limit
Recommended Analytical Method
Appearance
White to pale yellow powder
Visual Inspection
Assay (Chemical Purity)
≥ 98.0%
RP-HPLC (UV at 234 nm)
Chiral Purity (if applicable)
≥ 99.0% ee
CE (HP-β-CD) or Chiral HPLC
Water Content (Moisture)
≤ 0.8%
Karl Fischer Titration
Analytical CoA Workflow
The decision matrix for certifying a batch of fluvastatin intermediates relies on a parallel testing structure, visualized below.
Logical workflow for generating a Certificate of Analysis (CoA) for Fluvastatin intermediates.
Standardized Experimental Protocols
To ensure self-validating and reproducible results across laboratories, the following step-by-step methodologies are provided based on validated pharmaceutical literature.
Protocol A: RP-HPLC Method for Chemical Purity & Assay[3][4]
This method is designed to separate the intermediate from synthetic byproducts using a gradient polarity approach.
Reagent Preparation: Prepare a 20 mM Phosphate buffer. Adjust the pH strictly to 3.2 using dilute orthophosphoric acid. Causality: pH 3.2 ensures the intermediate remains unionized, preventing peak tailing.
Mobile Phase Formulation: Mix Methanol, the prepared 20mM Phosphate buffer (pH 3.2), and Acetonitrile in a volumetric ratio of 55:30:15 (v/v/v)[3]. Degas the mixture via ultrasonication for 10 minutes.
System Setup:
Column: Hypersil ODS C18 (150 x 4.6 mm, 5 µm particle size)[3].
Flow Rate: 1.1 mL/min.
Detection: UV-Vis detector set to 234 nm (the isosbestic maximum for the indole chromophore)[3].
Sample Preparation: Dissolve the fluvastatin intermediate accurately in the mobile phase to achieve a target linear concentration between 3–15 µg/mL[3]. Sonicate for 5 minutes to ensure complete dissolution.
Execution & Validation: Inject 20 µL of the sample. Calculate the area under the curve (AUC). The method is self-validating if the intra-day and inter-day precision Relative Standard Deviation (RSD) remains < 2.0%[8].
Protocol B: Capillary Electrophoresis for Chiral Purity[1]
This method utilizes a chiral selector to induce differential migration of enantiomers.
Background Electrolyte (BGE) Preparation: Prepare a 100 mM borate buffer solution. Add (2-hydroxypropyl)-β-cyclodextrin (HP-β-CD) to achieve a concentration of 30 mg/mL[1]. Adjust pH to optimize electroosmotic flow (typically alkaline, ~pH 9.0).
System Setup: Utilize an uncoated fused-silica capillary equipped with a UV detector.
Standard/Sample Preparation: Dissolve the intermediate sample in HPLC-grade methanol to fall within the linear range of 400–700 µg/mL[1]. Add Fenoprofen as an internal standard to normalize migration times[1].
Execution: Apply the optimized voltage across the capillary. The (+)-3R, 5S and (-)-3S, 5R enantiomers will separate due to the transient diastereomeric complexes formed with HP-β-CD, which possess distinct electrophoretic mobilities[1].
Data Analysis: Quantify the enantiomeric excess (ee) by comparing the integrated peak areas of the respective isomers.
References
Stereoselective analysis of fluvastatin in human plasma for pharmacokinetic studies. PubMed / NIH. Available at: [Link]
Chiral separation of fluvastatin enantiomers with in vitro cellular method. PubMed / NIH. Available at:[Link]
Fluvastatin Intermediates F-1 at Best Price. TradeIndia. Available at: [Link]
Fluvastatin intermediates F-4. CPHI Online. Available at: [Link]
Validated RP-HPLC method for fluvastatin sodium in bulk and its dosage form. ResearchGate. Available at: [Link]
Development and validation of a stability-indicating RP-HPLC method for the estimation of Fluvastatin sodium. Open Access Research Journals Publication. Available at: [Link]
Development and Validation of UV-Spectrophotometer Method for Analysis of Fluvastatin Sodium. Plant Archives. Available at: [Link]
Simple UV Spectrophotometric Method for the Determination of Fluvastatin Sodium. ResearchGate. Available at: [Link]
Operational Guide: Proper Handling and Disposal of 5-Keto-O-tert-butyl Fluvastatin Executive Summary In pharmaceutical research and drug development, managing active pharmaceutical ingredients (APIs) and their related im...
Author: BenchChem Technical Support Team. Date: March 2026
Operational Guide: Proper Handling and Disposal of 5-Keto-O-tert-butyl Fluvastatin
Executive Summary
In pharmaceutical research and drug development, managing active pharmaceutical ingredients (APIs) and their related impurities requires stringent operational oversight.1 is a structurally defined related substance produced via oxidative or hydrolytic modification during the synthesis of fluvastatin[1]. Because statin derivatives are biologically active and environmentally persistent, this impurity must be treated as hazardous chemical waste. This guide provides drug development professionals with a self-validating, step-by-step protocol for the safe handling and disposal of 5-Keto-O-tert-butyl Fluvastatin, ensuring compliance with environmental regulations and laboratory safety standards.
Chemical and Hazard Profile
Understanding the physicochemical properties of a compound is the first step in designing a safe disposal strategy. Fluvastatin derivatives present specific toxicological and environmental risks that dictate their handling. They are classified as harmful if swallowed, and they cause skin irritation and serious eye damage[2]. Crucially, they pose a long-term hazard to aquatic environments[2].
Aquatic Chronic 3 (Harmful with long-lasting effects)[2]
Recommended Destruction
High-temperature incineration (with afterburner and scrubber)
Regulatory Framework
Under the Resource Conservation and Recovery Act (RCRA), research facilities are obligated to adhere to federal, state, and local regulations governing hazardous waste management[3]. The Environmental Protection Agency (EPA) strictly4[4]. To streamline compliance, academic and research laboratories can operate under 5, which provides flexibility in making hazardous waste determinations at the laboratory level before waste is removed[5]. Furthermore, the6 mandates explicit labeling and structured accumulation practices for all chemical waste[6].
Standard Operating Procedure: Disposal Methodology
The following protocol outlines the causal logic behind each operational step, ensuring a self-validating safety system.
Step 1: Hazard Determination and Segregation
Action: Identify 5-Keto-O-tert-butyl Fluvastatin waste and segregate it from strong oxidizing agents. Store the waste in tightly sealed amber glass containers.
Causality: Fluvastatin derivatives are7[7]. Utilizing amber glass prevents photochemical degradation that could yield unpredictable byproducts or cause pressure buildup. Segregation prevents dangerous exothermic reactions with incompatible chemicals.
Step 2: Satellite Accumulation Area (SAA) Storage
Action: Store the sealed container in a designated SAA at or near the point of generation.
Causality: Accumulating waste at the point of generation minimizes the logistical risk of transit spills[5]. Under the GIR, facilities are permitted to store up to 55 gallons of hazardous waste in an SAA before it must be moved[6].
Step 3: Labeling and Documentation
Action: Affix a label reading "Hazardous Waste" immediately upon placing the first drop or crystal into the container. Include a description of the hazard (e.g., "Toxic/Aquatic Hazard").
Causality: The EPA's GIR mandates explicit labeling to ensure waste haulers and emergency responders can instantly identify the hazard, mitigating exposure risks during an accidental release[6].
Step 4: Spill Response and Cleanup
Action: In the event of a dry spill, 8 (e.g., using a HEPA vacuum or damp cloth). Wear appropriate PPE, including a respirator and gloves.
Causality: Airborne statin dust poses a severe inhalation hazard and can cause systemic absorption. Wet-wiping or HEPA filtration prevents the aerosolization of the active pharmaceutical ingredient[8].
Step 5: Final Disposal via Incineration
Action: Transfer the waste to a Central Accumulation Area (CAA) for pickup by a licensed hazardous waste vendor. The required destruction method is .
Causality: Fluvastatin compounds are biologically active and harmful to aquatic life[2]. High-temperature incineration ensures the complete thermal destruction of the complex organic structure, while scrubbers capture any toxic fluorinated combustion gases released during thermal decomposition,[7].
Disposal Workflow Visualization
Workflow for the compliant disposal of 5-Keto-O-tert-butyl Fluvastatin laboratory waste.
References
Veeprho. "5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9".[Link]
Cleanchem Laboratories. "MATERIAL SAFETY DATA SHEETS FLUVASTATIN D6".[Link]
Dykema. "EPA Proposes Rules Governing Disposal of Certain Pharmaceuticals as 'Hazardous Wastes'".[Link]
US EPA. "Frequent Questions About Managing Hazardous Waste at Academic Laboratories".[Link]
MedLabMag. "Laboratory Waste Management: The New Regulations".[Link]
PubMed. "Hazardous waste disposal and the clinical laboratory".[Link]
Personal protective equipment for handling 5-Keto-O-tert-butyl Fluvastatin
As drug development professionals and analytical scientists, handling structurally defined related substances like 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) requires stringent, causality-driven safety protocols....
Author: BenchChem Technical Support Team. Date: March 2026
As drug development professionals and analytical scientists, handling structurally defined related substances like 5-Keto-O-tert-butyl Fluvastatin (CAS 194935-02-9) requires stringent, causality-driven safety protocols. This compound is a critical impurity generated via oxidative or hydrolytic modification during the synthesis of Fluvastatin, a well-known HMG-CoA reductase inhibitor [1].
Because it shares the fluorinated indole backbone of the active pharmaceutical ingredient (API), it carries inherent toxicological risks. To build a self-validating safety system in your laboratory, you must move beyond simply following rules; you must understand the mechanisms behind the hazards.
Chemical Profile & Hazard Causality
Understanding the molecular structure of 5-Keto-O-tert-butyl Fluvastatin dictates our handling strategy. The presence of the fluorophenyl group means that thermal decomposition will release highly toxic Hydrogen Fluoride (HF) gas [3]. Furthermore, as a fine crystalline solid, it poses a severe dust inhalation hazard, necessitating strict static control and respiratory protection [4].
Table 1: Chemical Properties & Hazard Data
Property / Hazard
Specification / Classification
Causality & Operational Impact
CAS Number
194935-02-9
Unique identifier for impurity profiling and reference standard procurement [1].
Physical State
Crystalline Solid
Prone to static dispersion; requires anti-static weighing techniques to prevent aerosolization.
Storage Class
Class 11 (Combustible Solid)
Keep away from open flames and strong oxidizers [5].
Toxicity
Harmful if swallowed; Severe eye irritant
Mandates immediate face/eye protection and strict prohibition of mouth-pipetting or eating in the lab [2].
Decomposition
HF, NOx, COx
Fire conditions generate corrosive and toxic gases; requires high-temperature incineration for disposal [3].
Mandatory Personal Protective Equipment (PPE)
A robust PPE strategy is not one-size-fits-all. The equipment must be tailored to the specific solvents used to dissolve the impurity (typically Methanol or DMSO for HPLC/NMR analysis) and the physical state of the compound.
Table 2: PPE Specifications and Scientific Justification
PPE Category
Required Standard
Scientific Justification (Causality)
Eye Protection
ANSI Z87.1 Chemical Splash Goggles
Fluvastatin derivatives cause serious eye irritation[2]. Safety glasses lack the orbital seal required to block fine aerosolized dust.
While Nitrile protects against the dry powder, analytical standard preparation often uses DMSO. DMSO rapidly penetrates Nitrile, carrying dissolved API with it. Butyl rubber provides the necessary chemical resistance.
Respiratory
NIOSH N95 / European EN 149 (FFP2/FFP3)
Required if handling outside a containment hood. Prevents inhalation of pharmacologically active dust [4].
Body Protection
Tyvek® sleeves or dedicated lab coat
Prevents particulate accumulation on street clothes, mitigating secondary exposure risks.
Operational Workflow & Handling Procedures
When preparing analytical standards for impurity profiling, the greatest risk of exposure occurs during the transfer and weighing phases.
Operational workflow for the safe handling and preparation of 5-Keto-O-tert-butyl Fluvastatin.
Step-by-Step Methodology: Analytical Standard Preparation
Environmental Preparation: Ensure the Class II Biological Safety Cabinet (BSC) or chemical fume hood is operating with a face velocity of 80-100 fpm. Do not handle this powder on an open bench.
Thermal Equilibration: Transfer the vial from -20°C storage and allow it to equilibrate to room temperature inside a desiccator. Causality: Opening a cold vial introduces ambient moisture, which degrades the tert-butyl ester and alters the standard's quantitative mass.
Static Mitigation: Use an anti-static bar or zero-stat gun on the microbalance and spatulas. Fine pharmaceutical powders carry electrostatic charges that cause them to repel from spatulas and aerosolize.
Weighing: Weigh the required mass (e.g., 5-10 mg) using a dedicated, grounded micro-spatula.
In-Situ Solubilization: Add the primary solvent (e.g., HPLC-grade Methanol) directly to the weighing vessel inside the hood. Causality: Dissolving the powder immediately eliminates the dust inhalation hazard before the material is moved across the laboratory.
Decontamination: Wipe down the balance and hood surfaces with a solvent-dampened lint-free cloth, followed by 70% Isopropyl Alcohol (IPA).
Spill Response and Disposal Plan
In the event of a containment failure, immediate and calculated action is required to prevent systemic exposure and environmental contamination.
Emergency spill response and hazardous waste disposal pathway for fluvastatin impurities.
Step-by-Step Methodology: Spill Containment and Disposal
Immediate Isolation: Evacuate personnel from the immediate vicinity. Increase local exhaust ventilation to maximum capacity [4].
PPE Escalation: Don an EN 149 / NIOSH-approved full-face respirator if the spill has occurred outside of a localized exhaust environment.
Wet Containment (Critical Step): Do NOT dry sweep the powder. Lightly mist the spilled material with a 50/50 water/ethanol mixture. Causality: Dry sweeping generates a highly concentrated particulate cloud. Wetting the powder binds the particles, neutralizing the inhalation risk.
Collection: Use a non-sparking scoop to transfer the moistened material and any contaminated absorbent pads into a robust, sealable hazardous waste container.
Surface Decontamination: Wash the spill area thoroughly with soap and water. Fluvastatin derivatives can leave persistent, pharmacologically active residues on stainless steel surfaces.
Waste Routing: Label the container as "Combustible Solid Waste - Contains Fluorinated Organics." Route the material to a certified hazardous waste facility for high-temperature incineration. Causality: Standard landfill disposal is prohibited; high-temperature incineration is required to safely cleave and destroy the fluorinated indole ring without releasing toxic byproducts into the environment.
References
"5-Keto-O-tert-butyl Fluvastatin | CAS 194935-02-9 - Veeprho", Veeprho,[Link]
"Fluvastatin | C24H26FNO4 | CID 1548972 - PubChem", National Institutes of Health (NIH),[Link]
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